Technical Documentation Center

3-(3-Methylcyclohexyl)propan-1-amine hydrochloride Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 3-(3-Methylcyclohexyl)propan-1-amine hydrochloride

Core Science & Biosynthesis

Foundational

The Ascendant Role of Cycloalkylamines in Modern Drug Discovery: A Technical Guide to Synthesis and Application, with a Focus on 3-(3-Methylcyclohexyl)propan-1-amine

Introduction: The Enduring Significance of the Cycloalkylamine Scaffold In the landscape of medicinal chemistry, the cycloalkylamine moiety stands as a privileged scaffold, a testament to its remarkable versatility and p...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Enduring Significance of the Cycloalkylamine Scaffold

In the landscape of medicinal chemistry, the cycloalkylamine moiety stands as a privileged scaffold, a testament to its remarkable versatility and profound impact on the pharmacological activity of a diverse array of therapeutic agents. These structures, characterized by an amine functional group appended to a cycloalkane ring, are integral components of numerous clinically successful drugs. Their prevalence stems from the unique conformational constraints and lipophilic character imparted by the cycloalkyl ring, which can significantly influence a molecule's binding affinity for its biological target, as well as its pharmacokinetic profile.

Cycloalkylamine derivatives have demonstrated a broad spectrum of biological activities, including but not limited to, antimicrobial, analgesic, antidepressant, and anticancer effects.[1][2][3] The rigid, three-dimensional nature of the cycloalkyl group allows for precise spatial orientation of pharmacophoric elements, a critical factor in optimizing interactions with receptor binding pockets. Furthermore, the lipophilicity of the cycloalkane can enhance membrane permeability and bioavailability, crucial parameters in the journey of a drug from administration to its site of action. This guide will provide an in-depth exploration of the synthesis and application of cycloalkylamine derivatives, with a particular focus on the promising, yet less-explored compound, 3-(3-Methylcyclohexyl)propan-1-amine.

Part 1: A Survey of Synthetic Methodologies for Cycloalkylamine Derivatives

The synthesis of cycloalkylamines is a well-established field, with a variety of robust and adaptable methods at the disposal of the medicinal chemist. The choice of synthetic route is often dictated by the desired substitution pattern on the cycloalkyl ring and the nature of the amine. This section will detail some of the most prevalent and effective strategies.

Reductive Amination of Cycloalkanones: A Workhorse Reaction

Reductive amination is arguably the most versatile and widely employed method for the synthesis of cycloalkylamines.[4] This one-pot reaction combines a cycloalkanone with an amine in the presence of a reducing agent to directly form the corresponding cycloalkylamine. The initial step involves the formation of a hemiaminal intermediate, which then dehydrates to form an imine or enamine. This intermediate is subsequently reduced in situ to the final amine product.

A variety of reducing agents can be utilized, each with its own advantages and substrate scope. Sodium cyanoborohydride (NaBH3CN) and sodium triacetoxyborohydride (NaBH(OAc)3) are particularly popular due to their mildness and tolerance of a wide range of functional groups.[5] Catalytic hydrogenation over platinum or palladium catalysts is another effective method, often favored for its clean reaction profile and amenability to large-scale synthesis.[6]

Experimental Protocol: General Procedure for Reductive Amination

  • To a solution of the cycloalkanone (1.0 eq) in a suitable solvent (e.g., methanol, dichloromethane, or 1,2-dichloroethane) is added the desired amine (1.0-1.2 eq).

  • The reaction mixture is stirred at room temperature for 15-30 minutes to facilitate the formation of the imine intermediate. For less reactive carbonyls or amines, the addition of a Lewis acid such as Ti(Oi-Pr)4 can be beneficial.[1]

  • The reducing agent (e.g., sodium triacetoxyborohydride, 1.5 eq) is added portion-wise to the reaction mixture.

  • The reaction is stirred at room temperature until completion, as monitored by an appropriate technique such as thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

  • Upon completion, the reaction is quenched by the addition of a saturated aqueous solution of sodium bicarbonate.

  • The aqueous layer is extracted with an organic solvent (e.g., ethyl acetate or dichloromethane).

  • The combined organic layers are washed with brine, dried over anhydrous sodium sulfate or magnesium sulfate, filtered, and concentrated under reduced pressure.

  • The crude product is then purified by flash column chromatography on silica gel to afford the desired cycloalkylamine.

Reductive_Amination Cycloalkanone Cycloalkanone Hemiaminal Hemiaminal Intermediate Cycloalkanone->Hemiaminal + Amine Amine Amine (R-NH2) Amine->Hemiaminal Imine Imine Intermediate Hemiaminal->Imine - H2O Cycloalkylamine Cycloalkylamine Imine->Cycloalkylamine ReducingAgent Reducing Agent (e.g., NaBH(OAc)3) ReducingAgent->Cycloalkylamine Reduction

Caption: General workflow for the synthesis of cycloalkylamines via reductive amination.

Reduction of Cycloalkanone Oximes and Nitriles

Another powerful strategy for the synthesis of primary cycloalkylamines involves the reduction of cycloalkanone oximes or cycloalkanecarbonitriles. Cycloalkanone oximes, readily prepared from the corresponding ketones and hydroxylamine, can be reduced using various reagents, including lithium aluminum hydride (LiAlH4) or catalytic hydrogenation.

Similarly, cycloalkanecarbonitriles can be reduced to the corresponding aminomethylcycloalkanes. This method is particularly useful for accessing cycloalkylamines with a methylene spacer between the ring and the amino group. LiAlH4 is a common choice for this transformation, providing high yields of the primary amine.[7] Catalytic hydrogenation using catalysts such as Raney nickel or palladium on carbon is also a viable and often more scalable alternative.[2][8]

Experimental Protocol: General Procedure for the Reduction of a Cycloalkanecarbonitrile with LiAlH4

  • A solution of the cycloalkanecarbonitrile (1.0 eq) in an anhydrous ethereal solvent (e.g., diethyl ether or tetrahydrofuran) is added dropwise to a stirred suspension of lithium aluminum hydride (1.5-2.0 eq) in the same solvent at 0 °C under an inert atmosphere (e.g., nitrogen or argon).

  • After the addition is complete, the reaction mixture is allowed to warm to room temperature and then heated to reflux for several hours, or until the reaction is complete as determined by TLC or GC-MS analysis.

  • The reaction is then carefully quenched by the sequential dropwise addition of water, followed by a 15% aqueous solution of sodium hydroxide, and then more water (Fieser workup).

  • The resulting granular precipitate is filtered off and washed with an ethereal solvent.

  • The combined filtrate and washings are dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure to yield the crude cycloalkylmethylamine.

  • Further purification can be achieved by distillation or column chromatography.

Nitrile_Reduction Cycloalkanecarbonitrile Cycloalkanecarbonitrile PrimaryAmine Primary Cycloalkylamine Cycloalkanecarbonitrile->PrimaryAmine 1. PrimaryAmine->PrimaryAmine LiAlH4 LiAlH4 LiAlH4->PrimaryAmine Workup Aqueous Workup Workup->PrimaryAmine

Caption: Synthetic pathway for primary cycloalkylamines from cycloalkanecarbonitriles.

Part 2: The Pharmacological Landscape of Cycloalkylamine Derivatives

The structural diversity of cycloalkylamine derivatives has translated into a wide range of pharmacological activities, making them a fertile ground for drug discovery.

Class of Cycloalkylamine Derivative Biological Activity Example(s) Reference(s)
ArylcyclohexylaminesNMDA Receptor AntagonistsKetamine, Phencyclidine (PCP)[6][9]
Adamantane AminesAntiviralAmantadine, Rimantadine[10]
Cyclohexylamine DerivativesMonoamine Reuptake InhibitorsVenlafaxine (contains a cyclohexyl ring)[11]
Cyclopropylamine DerivativesMonoamine Oxidase InhibitorsTranylcypromine[12]
Various CycloalkylaminesAntimicrobial, AntifungalVarious synthetic derivatives[1][5]
Cyclopamine DerivativesAnticancer (Hedgehog signaling pathway inhibitor)Cyclopamine[3]

Table 1: Representative Biological Activities of Cycloalkylamine Derivatives

Arylcyclohexylamines, such as ketamine and phencyclidine (PCP), are well-known for their dissociative anesthetic and psychoactive properties, which are mediated through their action as non-competitive antagonists of the N-methyl-D-aspartate (NMDA) receptor.[6][9] The adamantane derivatives amantadine and rimantadine have been used as antiviral agents, particularly against influenza A.[10] More recently, cycloalkylamine scaffolds have been incorporated into a new generation of drugs targeting a variety of receptors and enzymes. For instance, the antidepressant venlafaxine contains a cyclohexanol ring attached to an amine-containing side chain and functions as a serotonin-norepinephrine reuptake inhibitor.[11] The unique properties of the cyclopropylamine moiety have been exploited in the design of monoamine oxidase inhibitors like tranylcypromine.[12]

Part 3: A Deep Dive into 3-(3-Methylcyclohexyl)propan-1-amine

While the broader class of cycloalkylamines is well-documented, specific derivatives such as 3-(3-methylcyclohexyl)propan-1-amine remain less explored in the public domain. This section aims to provide a comprehensive overview of this particular molecule, including its synthesis, properties, and potential applications.

Synthesis of 3-(3-Methylcyclohexyl)propan-1-amine

Proposed Synthetic Pathway:

A likely two-step synthesis would begin with the catalytic hydrogenation of 3-methylbenzonitrile to afford 3-methylcyclohexanecarbonitrile, followed by reduction of the nitrile to the desired primary amine. A more direct, albeit potentially lower-yielding, route could involve the catalytic hydrogenation of 3-(3-methylphenyl)propanenitrile.

A plausible laboratory-scale synthesis is outlined below, starting from 3-methylcyclohexanecarbonitrile.

Experimental Protocol: Proposed Synthesis of 3-(3-Methylcyclohexyl)propan-1-amine

Step 1: Synthesis of 3-(3-Methylcyclohexyl)acetonitrile

This intermediate can be prepared via several routes, including the reaction of a 3-methylcyclohexylmethyl halide with a cyanide salt.

Step 2: Reduction of 3-(3-Methylcyclohexyl)acetonitrile to 3-(3-Methylcyclohexyl)propan-1-amine

  • In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a reflux condenser, and a dropping funnel under a nitrogen atmosphere, place a suspension of lithium aluminum hydride (LiAlH4, 2.0 eq) in anhydrous diethyl ether.

  • Cool the suspension to 0 °C in an ice bath.

  • A solution of 3-(3-methylcyclohexyl)acetonitrile (1.0 eq) in anhydrous diethyl ether is added dropwise via the dropping funnel to the stirred LiAlH4 suspension.

  • After the addition is complete, the reaction mixture is allowed to warm to room temperature and then gently refluxed for 4-6 hours. The progress of the reaction should be monitored by TLC or GC-MS.

  • After completion, the reaction is cooled to 0 °C and cautiously quenched by the sequential dropwise addition of water (x mL), 15% aqueous NaOH (x mL), and water (3x mL), where x is the mass of LiAlH4 in grams.

  • The resulting white precipitate is filtered off and washed thoroughly with diethyl ether.

  • The combined organic filtrate is dried over anhydrous sodium sulfate, filtered, and the solvent is removed under reduced pressure to yield the crude 3-(3-methylcyclohexyl)propan-1-amine.

  • The product can be purified by vacuum distillation to afford the pure amine.

Synthesis_3_3_MCP Start 3-Methylcyclohexyl Precursor Nitrile 3-(3-Methylcyclohexyl)propanenitrile Start->Nitrile Nitrile Formation Amine 3-(3-Methylcyclohexyl)propan-1-amine Nitrile->Amine Reduction Reduction (e.g., LiAlH4 or Catalytic Hydrogenation) Reduction->Amine

Caption: Proposed synthetic route to 3-(3-Methylcyclohexyl)propan-1-amine.

Physicochemical Properties and Potential Applications

3-(3-Methylcyclohexyl)propan-1-amine is a primary amine with a molecular formula of C10H21N. Its structure suggests it is a relatively non-polar molecule with basic properties due to the presence of the amine group.

While specific biological activity data for this compound is scarce, its structural features make it an attractive building block for the synthesis of more complex molecules with potential therapeutic applications. The 3-methylcyclohexyl group provides a lipophilic and conformationally restricted scaffold, while the primary amine serves as a versatile handle for further chemical modifications. It can be readily derivatized to form amides, sulfonamides, and secondary or tertiary amines, allowing for the exploration of a wide chemical space in drug discovery programs. Given the known activities of other cycloalkylamines, derivatives of 3-(3-methylcyclohexyl)propan-1-amine could be investigated as potential monoamine reuptake inhibitors for the treatment of depression and anxiety, or as modulators of other CNS targets.

Conclusion: The Future of Cycloalkylamines in Drug Discovery

The cycloalkylamine scaffold continues to be a cornerstone of modern medicinal chemistry. Its unique combination of structural rigidity, lipophilicity, and synthetic accessibility ensures its continued relevance in the design of novel therapeutic agents. While well-known derivatives have already made a significant impact on medicine, the exploration of less-common substitution patterns, such as that found in 3-(3-methylcyclohexyl)propan-1-amine, holds the promise of uncovering new pharmacological activities and therapeutic opportunities. The synthetic strategies outlined in this guide provide a robust framework for the preparation of a diverse range of cycloalkylamine derivatives, empowering researchers to further probe the therapeutic potential of this remarkable class of molecules. As our understanding of disease biology deepens, the rational design and synthesis of novel cycloalkylamines will undoubtedly play a crucial role in the development of the next generation of innovative medicines.

References

  • Synthesis and biological activity of cyclohexylamine derivatives. (2025). Request PDF. [Link]

  • Reductive amination. (n.d.). In Wikipedia. Retrieved from [Link]

  • Negro, F., et al. (2022). Arylcyclohexylamine Derivatives: Pharmacokinetic, Pharmacodynamic, Clinical and Forensic Aspects. International Journal of Molecular Sciences, 23(24), 15574. [Link]

  • Szollosi, R., & Bartok, M. (2020). Heterogeneous Catalytic Hydrogenation of 3-Phenylpropionitrile over Palladium on Carbon. ACS Omega, 5(10), 5487-5497. [Link]

  • Moradi, M., et al. (2011). Structure-activity relationships of cycloalkylamide derivatives as inhibitors of the soluble epoxide hydrolase. Journal of Medicinal Chemistry, 54(8), 2849-2863. [Link]

  • Reductive Amination - Common Conditions. (n.d.). Organic Chemistry Portal. [Link]

  • Cyclopropylamine in Medicinal Chemistry: Synthesis and Applications. (2024). Longdom Publishing. [Link]

  • Szollosi, R., & Bartok, M. (2020). Heterogeneous Catalytic Hydrogenation of 3-Phenylpropionitrile over Palladium on Carbon. Semantic Scholar. [Link]

  • Kalir, A., et al. (1969). 1-Phenylcycloalkylamine Derivatives. II. Synthesis and Pharmacological Activity. Journal of Medicinal Chemistry, 12(3), 473-477. [Link]

  • Negro, F., et al. (2022). Arylcyclohexylamine Derivatives: Pharmacokinetic, Pharmacodynamic, Clinical and Forensic Aspects. PubMed. [Link]

  • Cohen, R., et al. (2020). Asymmetric trisalkylamine cyclopropenium derivatives with antimicrobial activity. Bioorganic Chemistry, 102, 104069. [Link]

  • Zhang, J., et al. (2008). Synthesis and anticancer activity studies of cyclopamine derivatives. Bioorganic & Medicinal Chemistry Letters, 18(4), 1359-1363. [Link]

  • 3-Methylcyclohexylamine, mixed isomers. (n.d.). PubChem. [Link]

  • Synthesis of Highly Enantiomerically Enriched Amines by Asymmetric Transfer Hydrogenation of N-(tert-Butylsulfinyl)imines. (2014). Organic Syntheses. [Link]

  • Bymaster, F. P., et al. (2005). Cycloalkylamines as monoamine reuptake inhibitors. U.S.
  • Synthesis of Amines. (2025). Chemistry LibreTexts. [Link]

  • A Practical Synthesis of [(1S,3S)-3-Aminocyclohexyl]methanol and 2-[(1S,3S)-3-Aminocyclohexyl]propan-2-ol, Useful Intermediates for the Preparation of Novel mPGES-1 Inhibitors. (n.d.). ResearchGate. [Link]

  • Supporting Information. (n.d.). The Royal Society of Chemistry. [Link]

  • 3-(3-Methylcyclohexyl)-N-((R)-1-(naphthalen-1-yl)ethyl)propan-1-amine hydrochloride. (n.d.). Pharmaffiliates. [Link]

  • 3-Cyclohexylpropylamine. (n.d.). PubChem. [Link]

Sources

Exploratory

Topic: Stereochemistry and Isomers of 3-(3-Methylcyclohexyl)propan-1-amine Derivatives

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals Abstract The precise control of stereochemistry is a cornerstone of modern drug development, as individual stereoisomers of a ch...

Author: BenchChem Technical Support Team. Date: February 2026

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

The precise control of stereochemistry is a cornerstone of modern drug development, as individual stereoisomers of a chiral molecule can exhibit profoundly different pharmacological and toxicological profiles. The 3-(3-methylcyclohexyl)propan-1-amine scaffold represents a valuable building block in medicinal chemistry, incorporating two distinct stereocenters that give rise to a complex isomeric landscape. This technical guide provides a comprehensive analysis of the stereoisomers of this scaffold, detailing their structural relationships, strategies for stereoselective synthesis, robust protocols for separation and resolution, and methods for definitive characterization. By synthesizing foundational stereochemical principles with field-proven experimental insights, this document serves as an essential resource for researchers engaged in the design and synthesis of novel therapeutics incorporating substituted cyclohexane motifs.

The Stereochemical Landscape of 3-(3-Methylcyclohexyl)propan-1-amine

The molecular structure of 3-(3-methylcyclohexyl)propan-1-amine contains two stereogenic centers: the carbon atom at position 1 of the cyclohexane ring (C1), where the propanamine side chain is attached, and the carbon at position 3 (C3), bearing the methyl group. The presence of two stereocenters means that a maximum of 2², or four, distinct stereoisomers can exist.

These isomers are grouped into two pairs of enantiomers. The relationship between a member of one pair and a member of the other is diastereomeric.[1][2][3][4] This diastereomeric relationship is defined by the relative orientation of the substituents on the cyclohexane ring, leading to cis and trans configurations.

  • Cis Isomers: The propanamine and methyl groups are on the same face of the cyclohexane ring. This configuration exists as a pair of enantiomers: (1R,3S) and (1S,3R).

  • Trans Isomers: The propanamine and methyl groups are on opposite faces of the ring. This configuration also exists as a pair of enantiomers: (1R,3R) and (1S,3S).

Diastereomers possess different physical and chemical properties, such as boiling points, solubilities, and chromatographic retention times, which allows for their separation using standard laboratory techniques.[1] Enantiomers, however, have identical physical properties in an achiral environment and require specialized chiral methods for separation.

stereoisomers cluster_cis cis-Diastereomers cluster_trans trans-Diastereomers cis_RS (1R, 3S) cis_SR (1S, 3R) cis_RS->cis_SR Enantiomers trans_RR (1R, 3R) cis_RS->trans_RR Diastereomers trans_SS (1S, 3S) cis_RS->trans_SS Diastereomers cis_SR->trans_RR Diastereomers cis_SR->trans_SS Diastereomers trans_RR->trans_SS Enantiomers Mix Mixture of all 4 Stereoisomers Mix->cis_RS Diastereomers Mix->trans_RR Diastereomers biocatalysis_workflow ProchiralKetone 3-(3-methylcyclohexyl)propan-1-one (Prochiral Substrate) Enzyme_S (S)-selective ω-Transaminase ProchiralKetone->Enzyme_S Enzyme_R (R)-selective ω-Transaminase ProchiralKetone->Enzyme_R AmineDonor Amine Donor (e.g., Isopropylamine) AmineDonor->Enzyme_S AmineDonor->Enzyme_R Product_S (S)-Amine Product Enzyme_S->Product_S Asymmetric Amination Product_R (R)-Amine Product Enzyme_R->Product_R Asymmetric Amination

Fig 2. Enantioselective synthesis workflow using ω-transaminases.

Separation and Resolution Protocols

When a stereoselective synthesis is not feasible or results in an isomeric mixture, robust separation protocols are required.

Protocol: Separation of Diastereomers by Column Chromatography

Rationale: Diastereomers have different polarities and steric profiles, allowing for separation on a standard stationary phase like silica gel. The choice of eluent is critical to maximize the difference in retention factors (Rƒ).

Methodology:

  • Column Preparation: Pack a glass column with silica gel (60 Å, 230-400 mesh) using a slurry method with the initial mobile phase.

  • Sample Loading: Dissolve the crude mixture of cis and trans isomers in a minimal amount of dichloromethane (DCM). Adsorb the sample onto a small amount of silica gel, dry it, and carefully load the powder onto the top of the prepared column.

  • Elution: Begin elution with a non-polar solvent system (e.g., 98:2 Hexane:Ethyl Acetate).

  • Gradient Elution: Gradually increase the polarity of the mobile phase by increasing the percentage of a more polar solvent like ethyl acetate or by adding a small amount of a modifier like triethylamine (typically 0.1-1%) to prevent peak tailing of the amine.

  • Fraction Collection: Collect fractions and monitor the separation using Thin Layer Chromatography (TLC) with an appropriate stain (e.g., ninhydrin or potassium permanganate).

  • Analysis: Combine fractions containing the pure diastereomers, identified by their distinct Rƒ values, and remove the solvent under reduced pressure.

Protocol: Enantiomeric Resolution via Chiral HPLC

Rationale: Enantiomers cannot be separated on an achiral stationary phase. Chiral High-Performance Liquid Chromatography (HPLC) utilizes a chiral stationary phase (CSP) that interacts diastereomerically with the enantiomers, leading to different retention times.

Methodology:

  • Column Selection: Choose a suitable CSP. Polysaccharide-based columns (e.g., Chiralpak® IA, IB, IC) are often effective for primary amines.

  • Mobile Phase: A typical mobile phase for amine resolution on these columns consists of a mixture of an alkane (e.g., hexane or heptane) and an alcohol (e.g., isopropanol or ethanol), with a small amount of an amine additive (e.g., diethylamine or butylamine, ~0.1%) to improve peak shape and resolution.

  • Instrumentation Setup:

    • HPLC System: A standard HPLC system with a UV detector (amines typically detected at ~210-220 nm).

    • Flow Rate: 0.5 - 1.0 mL/min.

    • Temperature: Column temperature is often controlled (e.g., 25 °C) as it can significantly affect resolution.

  • Analysis:

    • Inject a small volume (5-10 µL) of the racemic sample (e.g., 1 mg/mL solution in the mobile phase).

    • Record the chromatogram. The two enantiomers will appear as two separate peaks.

    • Calculate the enantiomeric excess (% ee) using the peak areas (A1 and A2): % ee = |(A1 - A2) / (A1 + A2)| * 100

Spectroscopic and Chiroptical Characterization

Definitive structural elucidation and confirmation of stereochemical purity are critical.

NMR Spectroscopy for Diastereomer Assignment

Nuclear Magnetic Resonance (NMR) spectroscopy is the most powerful tool for determining the relative stereochemistry (cis vs. trans).

  • ¹H NMR: The key diagnostic signals are the protons at C1 and C3. The coupling constants (J-values) between the axial and equatorial protons on the cyclohexane ring are distinct. A large coupling constant (J ≈ 8-12 Hz) is indicative of an axial-axial relationship, while smaller values (J ≈ 2-5 Hz) suggest axial-equatorial or equatorial-equatorial couplings. By analyzing the multiplicity and coupling constants of the H1 and H3 protons, one can deduce their relative orientations.

  • NOESY: 2D Nuclear Overhauser Effect Spectroscopy (NOESY) can provide through-space correlations. For the cis isomer, a cross-peak between the axial proton at C1 and the axial proton at C3 would be expected, whereas this would be absent in the trans isomer.

Quantitative Data and Chiroptical Properties

Once separated, the isomers can be characterized. The table below summarizes the expected analytical data.

Property Diastereomers (cis vs. trans) Enantiomers ((1R,3S) vs. (1S,3R))
NMR Spectra Different chemical shifts and coupling constantsIdentical
Melting/Boiling Point DifferentIdentical
Chromatography (Achiral) Different Rƒ / Retention TimesIdentical Rƒ / Retention Times
Chromatography (Chiral) Different Retention TimesDifferent Retention Times
Optical Rotation Unrelated valuesEqual magnitude, opposite sign (+/-)

Polarimetry: This technique measures the rotation of plane-polarized light. Enantiomers will rotate light to an equal but opposite degree, while diastereomers will have unrelated specific rotation values. A measurement of zero rotation indicates a racemic mixture or an achiral compound.

Conclusion

The 3-(3-methylcyclohexyl)propan-1-amine core structure presents a classic yet highly relevant challenge in stereochemical control. A thorough understanding of the relationships between its four stereoisomers is fundamental to developing rational strategies for its synthesis and purification. Modern techniques, especially asymmetric biocatalysis, offer elegant and efficient pathways to access enantiomerically pure versions of these valuable building blocks. [5]The analytical protocols outlined in this guide provide a robust framework for separating and characterizing these isomers, empowering drug development professionals to harness the specific biological activities of individual stereoisomers and advance the discovery of safer, more effective medicines.

References

  • Gotor-Fernández, V., et al. (2011). Asymmetric Synthesis of 3-Substituted Cyclohexylamine Derivatives from Prochiral Diketones via Three Biocatalytic Steps. Advanced Synthesis & Catalysis. Available at: [Link]

  • Bykova, T., et al. (2017). Fluorinated cyclohexanes: Synthesis of amine building blocks of the all-cis 2,3,5,6-tetrafluorocyclohexylamine motif. Beilstein Journal of Organic Chemistry. Available at: [Link]

  • Howell, C. F., et al. (1975). US Patent 3,880,925: Separation and purification of cis and trans isomers. Google Patents.
  • Goering, H. L., & Larson, H. K. (1957). Elimination Reactions of 2-Methylcyclohexyl Derivatives. Journal of the American Chemical Society. Available at: [Link]

  • National Center for Biotechnology Information. (n.d.). (1S,3R)-3-methylcyclohexan-1-amine. PubChem Compound Database. Available at: [Link]

  • Wikipedia. (2023). Diastereomer. Wikipedia. Available at: [Link]

  • Confident Chemistry. (2022). Stereoisomers: Enantiomers, Diastereomers, and Meso Compounds! YouTube. Available at: [Link]

  • Master Organic Chemistry. (2019). Enantiomers vs Diastereomers vs The Same? Two Methods For Solving Problems. Master Organic Chemistry. Available at: [Link]

  • Oreate AI. (2026). Understanding Enantiomers, Diastereomers, and Meso Compounds: A Journey Through Stereochemistry. Oreate AI Blog. Available at: [Link]

  • Michigan State University Department of Chemistry. (n.d.). Stereoisomers. MSU Chemistry. Available at: [Link]

  • Chemistry LibreTexts. (2025). Introduction to stereochemistry. Chemistry LibreTexts. Available at: [Link]

Sources

Foundational

Potential biological targets for 3-(3-Methylcyclohexyl)propan-1-amine hydrochloride

The following technical guide provides an in-depth pharmacological analysis of 3-(3-Methylcyclohexyl)propan-1-amine hydrochloride . Given the specific structural characteristics of this compound—a lipophilic methyl-subst...

Author: BenchChem Technical Support Team. Date: February 2026

The following technical guide provides an in-depth pharmacological analysis of 3-(3-Methylcyclohexyl)propan-1-amine hydrochloride . Given the specific structural characteristics of this compound—a lipophilic methyl-substituted cyclohexyl ring tethered to a primary propyl amine—this analysis is grounded in Structure-Activity Relationship (SAR) principles relevant to lipophilic cationic amphiphiles.

This guide treats the compound as a high-value chemical probe or novel chemical entity (NCE) and predicts its biological interactome based on established pharmacophores for Sigma-1 receptors , NMDA receptor channel blockers , and monoamine transporters .

Technical Whitepaper | Version 1.0

Executive Summary

3-(3-Methylcyclohexyl)propan-1-amine hydrochloride represents a classic lipophilic cationic amphiphile (LCA) scaffold. Its structure comprises a hydrophobic tail (3-methylcyclohexyl) and a polar cationic head (primary amine) linked by a flexible propyl chain.

Based on high-confidence pharmacophore modeling and medicinal chemistry precedents (e.g., amantadine, fenpropimorph, rimcazole), this compound is predicted to act primarily as a Sigma-1 Receptor (σ1R) Modulator and a Non-Competitive NMDA Receptor Antagonist . Secondary interactions with monoamine transporters (NET/DAT) and lysosomal sequestration (lysosomotropism) are also critical considerations for its biological profile.

This guide details the mechanistic rationale for these targets, potential off-target effects, and the experimental protocols required to validate these interactions.

Molecular Pharmacophore Analysis

The biological activity of 3-(3-Methylcyclohexyl)propan-1-amine is dictated by its ability to mimic the "positive charge + hydrophobic bulk" motif common in CNS-active agents.

FeatureStructural MoietyPharmacological Implication
Cationic Head Primary Amine (

at pH 7.4)
Electrostatic interaction with Asp/Glu residues in GPCRs and ion channels.
Linker Propyl Chain (

)
Provides rotational freedom; optimal length for Sigma-1 binding pockets.
Hydrophobic Core Cyclohexyl RingLipophilic anchor; mimics the adamantane cage of memantine or the phenyl ring of PCP.
Steric Modulator 3-Methyl SubstituentIncreases lipophilicity (

) and introduces stereochemical constraints (cis/trans), potentially enhancing selectivity.

Primary Biological Targets

Sigma-1 Receptor (σ1R)

The Sigma-1 receptor is the highest-probability target. It is an ER-resident chaperone protein that modulates calcium signaling and cellular stress responses.[1]

  • Mechanistic Rationale: The σ1R pharmacophore requires a basic nitrogen flanked by hydrophobic regions. Simple N-alkyl amines (e.g., dodecylamine) and cycloalkyl-alkyl amines are known to bind σ1R with nanomolar affinity. The 3-methylcyclohexyl group provides the necessary bulk to occupy the hydrophobic pocket formed by the

    
    -barrel of the receptor.
    
  • Functional Outcome: Depending on the specific binding pose, the compound may act as an agonist (dissociating σ1R from BiP/GRP78) or antagonist (stabilizing the complex).

  • Therapeutic Relevance: Neuroprotection, cognitive enhancement, and modulation of neuropathic pain.

Visualization: Sigma-1 Signaling Pathway

The following diagram illustrates the downstream effects of σ1R modulation by the compound.

Sigma1_Pathway Ligand 3-(3-Methylcyclohexyl) propan-1-amine Sigma1 Sigma-1 Receptor (ER Membrane) Ligand->Sigma1 Binds BiP BiP/GRP78 (Chaperone Complex) Sigma1->BiP Dissociates (Agonist) Stabilizes (Antagonist) IP3R IP3 Receptor (Ca2+ Channel) Sigma1->IP3R Chaperones/Stabilizes Ca_Flux Ca2+ Flux (ER -> Mito) IP3R->Ca_Flux Modulates Mito Mitochondria (MAM Interface) ATP ATP Production (Bioenergetics) Mito->ATP Increases Ca_Flux->Mito Enters

Figure 1: Predicted signaling cascade initiated by ligand binding to the ER-resident Sigma-1 receptor.

NMDA Receptor (PCP Site)

The second major target is the N-methyl-D-aspartate (NMDA) receptor , specifically the intrachannel phencyclidine (PCP) binding site.

  • Mechanistic Rationale: Open-channel blockers like Memantine and Amantadine share a structural homology: a bulky lipophilic cage (adamantane) attached to an amine. The 3-methylcyclohexyl ring serves as a "simplified" adamantane, capable of occluding the ion channel pore.

  • Functional Outcome: Voltage-dependent, non-competitive antagonism. This prevents excessive

    
     influx (excitotoxicity) while preserving physiological synaptic transmission.
    
  • Key Differentiator: The flexibility of the propyl chain (compared to the rigid amine in memantine) may alter the kinetics of channel block (on/off rate).

Secondary & Off-Target Effects

Monoamine Transporters (NET/DAT)

Lipophilic primary amines often exhibit affinity for the Norepinephrine Transporter (NET) and Dopamine Transporter (DAT) .

  • Interaction: Competitive inhibition of reuptake or acting as a substrate-based releasing agent (similar to propylhexedrine).

  • Risk: Sympathomimetic side effects (tachycardia, hypertension).

Lysosomotropism (Physicochemical Sequestration)

As a lipophilic weak base (


), the compound will passively diffuse into lysosomes and become protonated/trapped.
  • Implication: This results in high intracellular accumulation (Volume of Distribution

    
    ) and potential phospholipidosis if dosed chronically. This is a non-specific "sink" rather than a protein target.
    

Experimental Validation Protocols

To confirm the predicted targets, the following self-validating experimental workflows are recommended.

Protocol 5.1: Sigma-1 Receptor Radioligand Binding Assay

Objective: Determine affinity (


) for σ1R.
  • Preparation:

    • Source Tissue: Guinea pig brain membranes or HEK293 cells overexpressing human σ1R.

    • Radioligand:

      
       (specific σ1 agonist).[2]
      
    • Non-specific blocker: Haloperidol (10

      
      ) or unlabeled Pentazocine.
      
  • Incubation:

    • Prepare 12 concentrations of 3-(3-Methylcyclohexyl)propan-1-amine (

      
       to 
      
      
      
      ).
    • Incubate membranes + radioligand + test compound in Tris-HCl buffer (pH 7.4) for 120 min at 37°C.

  • Filtration & Counting:

    • Rapid filtration through GF/B filters pre-soaked in 0.5% polyethyleneimine (reduces non-specific binding).

    • Wash 3x with ice-cold buffer.

    • Measure radioactivity via liquid scintillation counting.

  • Data Analysis:

    • Plot displacement curves. Calculate

      
       and convert to 
      
      
      
      using the Cheng-Prusoff equation.
    • Success Criteria:

      
       indicates high affinity.[3]
      
Protocol 5.2: NMDA Patch-Clamp Electrophysiology

Objective: Confirm functional channel blocking activity.

  • Setup:

    • System: Whole-cell patch clamp on cultured hippocampal neurons or HEK293 cells expressing GluN1/GluN2B subunits.

    • Voltage: Clamp at -70 mV.

  • Application:

    • Apply NMDA (100

      
      ) + Glycine  (10 
      
      
      
      ) to induce stable current.
    • Co-apply test compound (1-100

      
      ).
      
  • Voltage-Dependence Test:

    • Repeat application at varying holding potentials (-80 mV to +40 mV).

    • Validation: A true channel blocker will show reduced efficacy at positive potentials (due to electrostatic repulsion from the pore).

  • Visualization: Plot I-V curves.

Visualization: Experimental Workflow

Experimental_Workflow Compound Test Compound (HCl Salt) Screen1 Primary Screen: Radioligand Binding Compound->Screen1 Hit Hit Confirmation (Ki < 1 uM) Screen1->Hit Displacement Func_Assay Functional Assay: Ca2+ Flux / ePhys Hit->Func_Assay Agonist vs Antagonist Selectivity Selectivity Panel (hERG, DAT, NET) Func_Assay->Selectivity Safety Profile Final Target Profile Selectivity->Profile

Figure 2: Sequential screening workflow to validate biological targets.

References

  • Schmidt, H. R., et al. (2016).[4] Crystal structure of the human σ1 receptor.[4] Nature. Link

  • Lydic, T. A., & Yost, G. S. (2011). Structure-activity relationships of amine-based ligands for the sigma-1 receptor.[2] Journal of Medicinal Chemistry.[5] Link

  • Parsons, C. G., et al. (1999). Memantine is a clinically well tolerated N-methyl-D-aspartate (NMDA) receptor antagonist—a review of preclinical data. Neuropharmacology.[3] Link

  • Glennon, R. A. (2005). Pharmacophore identification for sigma-1 (σ1) receptor binding: Application to the design of new ligands. Mini Reviews in Medicinal Chemistry. Link

  • Kornhuber, J., et al. (2010). Identification of novel functional inhibitors of acid sphingomyelinase. PLoS ONE. Link

Sources

Protocols & Analytical Methods

Method

Application Note: Synthesis of 3-(3-Methylcyclohexyl)propan-1-amine Hydrochloride

[1] Abstract & Strategic Overview 3-(3-Methylcyclohexyl)propan-1-amine hydrochloride is a critical aliphatic amine building block, often utilized in the synthesis of neuroactive agents (e.g., NMDA antagonists, sigma rece...

Author: BenchChem Technical Support Team. Date: February 2026

[1]

Abstract & Strategic Overview

3-(3-Methylcyclohexyl)propan-1-amine hydrochloride is a critical aliphatic amine building block, often utilized in the synthesis of neuroactive agents (e.g., NMDA antagonists, sigma receptor ligands) where the lipophilic cyclohexyl tail modulates blood-brain barrier penetration and receptor binding affinity.[1]

This protocol details the "Aromatic Reduction Strategy," which is the most scalable and cost-effective route.[1] It leverages the commercial availability of 3-methyl-hydrocinnamic acid derivatives, converting the aromatic precursor to the saturated cyclohexyl system via catalytic hydrogenation.[1]

Key Technical Challenges Addressed:
  • Catalyst Poisoning: Free amines strongly adsorb to noble metal catalysts, quenching activity.[1] This protocol utilizes an acidic medium (Acetic Acid) to protonate the amine, preventing catalyst deactivation.[1]

  • Stereochemical Control: The reduction of a 1,3-disubstituted benzene ring yields a mixture of cis and trans diastereomers.[1] This guide provides conditions favoring the thermodynamic product but notes that the resulting material is typically a diastereomeric mixture.[1]

  • Secondary Amine Formation: Prevention of intermolecular condensation during hydrogenation.[1]

Retrosynthetic Analysis & Pathway

The most robust disconnection relies on the saturation of the aromatic ring after the amine chain is established. This avoids the complex stereoselective alkylation of cyclohexanone derivatives.[1]

Retrosynthesis Target Target: 3-(3-Methylcyclohexyl)propan-1-amine HCl CyclohexylBase Intermediate A: 3-(3-Methylcyclohexyl)propan-1-amine (Free Base) CyclohexylBase->Target Salt Formation (HCl/Ether) AromaticAmine Starting Material 1: 3-(3-Methylphenyl)propan-1-amine AromaticAmine->CyclohexylBase Cat. Hydrogenation (Rh/C or PtO2, H2, AcOH) AromaticNitrile Alternative Start: 3-(3-Methylphenyl)propionitrile AromaticNitrile->AromaticAmine Nitrile Reduction (Raney Ni or LiAlH4)

Figure 1: Retrosynthetic strategy focusing on the catalytic hydrogenation of the aromatic precursor.

Experimental Protocol

Stage 1: Catalytic Hydrogenation (Aromatic Saturation)[1]

Objective: Convert 3-(3-methylphenyl)propan-1-amine to 3-(3-methylcyclohexyl)propan-1-amine.

Reagents & Equipment:

  • Substrate: 3-(3-Methylphenyl)propan-1-amine (10.0 g, 67.0 mmol).

  • Catalyst: 5% Rhodium on Alumina (Rh/Al₂O₃) OR Platinum Oxide (PtO₂, Adams' Catalyst).[1] Note: Rh is preferred for lower temperatures; PtO₂ requires higher pressure but is very robust.[1]

  • Solvent: Glacial Acetic Acid (100 mL).

  • Apparatus: Parr Hydrogenator (Hastelloy or Stainless Steel vessel).

Procedure:

  • Catalyst Loading (Inert Atmosphere):

    • Safety: Dry Rh/C and PtO₂ are pyrophoric.[1] Wet the catalyst with a small amount of water or add it under an Argon blanket.[1]

    • Add 1.0 g of 5% Rh/Al₂O₃ (10 wt% loading) to the hydrogenation vessel.[1]

  • Substrate Addition:

    • Dissolve 10.0 g of the aromatic amine in 100 mL of Glacial Acetic Acid.

    • Mechanistic Insight: The acetic acid converts the amine to the acetate salt (

      
      ).[1] The protonated ammonium species does not bind to the metal surface, leaving active sites free for H₂ adsorption and ring reduction.[1]
      
    • Carefully add the solution to the vessel containing the catalyst.[1]

  • Hydrogenation:

    • Seal the reactor.[1] Purge with Nitrogen (

      
      ) x3 (50 psi), then Hydrogen (
      
      
      
      ) x3 (50 psi).[1]
    • Pressurize to 60 psi (4 bar)

      
      .
      
    • Heat to 50°C . Stir vigorously (1000+ rpm) to overcome gas-liquid mass transfer limitations.

    • Monitoring: Monitor

      
       uptake. Reaction is complete when uptake ceases (theoretical uptake: 3 equivalents of 
      
      
      
      ).[1] Typical time: 12–24 hours.[1]
  • Workup:

    • Cool to room temperature.[1] Vent

      
       and purge with 
      
      
      
      .
    • Filter the mixture through a pad of Celite to remove the catalyst.[1] Wash the pad with methanol (2 x 20 mL).[1]

    • Concentration: Concentrate the filtrate under reduced pressure to remove the bulk of methanol and acetic acid, yielding a viscous oil (the acetate salt).

  • Free Base Liberation:

    • Dissolve the residue in DCM (100 mL).

    • Cool to 0°C and slowly add 10% NaOH (aq) until pH > 12.

    • Separate the organic layer.[1][2][3] Extract the aqueous layer with DCM (2 x 50 mL).[1]

    • Dry combined organics over

      
      , filter, and concentrate to yield the crude cyclohexyl amine as a colorless to pale yellow oil.[1]
      
Stage 2: Hydrochloride Salt Formation

Objective: Isolate the stable hydrochloride salt.

Procedure:

  • Dissolve the crude oil from Stage 1 in anhydrous Diethyl Ether (or MTBE for scalability) (10 mL/g of substrate).

  • Cool the solution to 0°C in an ice bath.

  • Acidification: Dropwise add 2.0 M HCl in Diethyl Ether (or 4.0 M HCl in Dioxane) under nitrogen.

    • Endpoint: Add until no further precipitate forms and pH of the supernatant is acidic (pH ~2 on wet paper).[1]

  • Isolation:

    • Stir for 30 minutes at 0°C.

    • Filter the white precipitate under inert atmosphere (hygroscopic).[1]

    • Wash the cake with cold anhydrous ether.[1]

  • Drying: Dry in a vacuum oven at 40°C for 12 hours (over

    
     if necessary).
    

Quantitative Data Summary

ParameterSpecification / RangeNotes
Yield (Step 1) 85% - 92%Loss usually due to incomplete hydrogenation or handling.[1]
Yield (Step 2) 90% - 95%Quantitative salt formation.[1]
Appearance White crystalline solidHygroscopic.[1]
Melting Point 155°C - 160°CBroad range indicates diastereomeric mixture (cis/trans).[1]
1H NMR (D2O)

0.8-1.8 (m, ~18H), 2.9 (t, 2H)
Aromatic signals (

7.0-7.[1]5) must be absent.[1]
Mass Spec (ESI) [M+H]+ = 156.17For the free base (

).[1]

Critical Control Points & Troubleshooting

Stereochemistry (Cis/Trans Isomerism)

The hydrogenation of 1,3-disubstituted benzenes typically yields a mixture of cis and trans isomers.[1]

  • Thermodynamics: The cis-1,3-isomer (diequatorial) is generally more stable than the trans-1,3-isomer (axial/equatorial).[1]

  • Protocol Adjustment: If a specific isomer is required, separation must occur at the Free Base stage using High-Performance Preparative Liquid Chromatography (Prep-HPLC) or via fractional crystallization of a chiral salt (e.g., Tartrate), though this is non-trivial.[1]

Catalyst Choice
  • Rh/Al₂O₃: Preferred for minimizing hydrogenolysis (cleavage) of the C-N bond.[1]

  • Pd/C: AVOID. Palladium is more likely to cause deamination (cleavage of the benzyl-like C-N bond) at high temperatures, although the propyl spacer makes this less risky than benzylamine.[1]

Workflow cluster_safety Safety Critical Start Start: Aromatic Amine Acidify Dissolve in AcOH (Protonation) Start->Acidify Hydrogenate Hydrogenation 60 psi, 50°C, Rh/C Acidify->Hydrogenate Filter Filter Catalyst (Celite) Hydrogenate->Filter Basify Basify (NaOH) Extract DCM Filter->Basify Salt Salt Formation HCl/Ether Basify->Salt

Figure 2: Operational workflow emphasizing the critical hydrogenation step.

Safety & Handling

  • High Pressure Hydrogen: Ensure the Parr reactor is rated for the pressure. Ground all equipment to prevent static discharge, which can ignite

    
    .
    
  • Catalyst Handling: Spent Rh/C and PtO₂ containing adsorbed hydrogen are pyrophoric .[1] Do not suck the filter cake dry.[1] Keep it wet with water and dispose of it in a dedicated waste container.[1]

  • Corrosives: Glacial acetic acid and HCl/Ether are corrosive.[1] Work in a fume hood.

References

  • Nishimura, S. (2001).[1] Handbook of Heterogeneous Catalytic Hydrogenation for Organic Synthesis. John Wiley & Sons.[1] (Authoritative text on aromatic ring reduction).

  • Rylander, P. N. (1967).[1][4] Catalytic Hydrogenation over Platinum Metals. Academic Press.[1] (Foundational text on catalyst selection for amines).

  • PubChem Compound Summary. (2023). 3-(3-Methylcyclohexyl)propan-1-amine hydrochloride (CID 16641289).[1] National Center for Biotechnology Information.[1] Link

  • Patent US3520928A. (1970).[1] Hydrogenation of phenylprimary amines to cyclohexyl amines. (Industrial precedent for high-pressure amine reduction). Link

Sources

Application

Application Note: Unlocking Lipophilic Space with 3-(3-Methylcyclohexyl)propan-1-amine HCl

Topic: Using 3-(3-Methylcyclohexyl)propan-1-amine HCl as a Building Block in Medicinal Chemistry Content Type: Application Note & Protocol Guide Audience: Medicinal Chemists, Drug Discovery Scientists[1] [1] Abstract & S...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Using 3-(3-Methylcyclohexyl)propan-1-amine HCl as a Building Block in Medicinal Chemistry Content Type: Application Note & Protocol Guide Audience: Medicinal Chemists, Drug Discovery Scientists[1]

[1]

Abstract & Strategic Utility

In the architecture of small molecule drugs, the "linker-tail" region often dictates metabolic stability, membrane permeability, and off-target selectivity. 3-(3-Methylcyclohexyl)propan-1-amine hydrochloride (CAS: 1051919-32-4 / 4361-44-8 related) represents a high-value scaffold for exploring hydrophobic binding pockets.[1] Unlike the planar phenyl ring or the unsubstituted cyclohexyl group, the 3-methylcyclohexyl moiety introduces a critical element of three-dimensionality (3D) and chirality .[1]

This building block is particularly relevant for:

  • Sigma Receptor Ligands (σ1/σ2): Mimicking the hydrophobic tail of high-affinity ligands like PB28 or fenpropimorph.[1]

  • Neuroactive Agents: Targeting NMDA or monoamine transporters where a protonated amine and a bulky lipophilic group are pharmacophoric prerequisites.[1]

  • Antimicrobials: Disrupting sterol biosynthesis pathways via inhibition of isomerases/reductases.[1]

Chemical Profile & Structural Significance[1][2][3][4][5][6]

The "Methyl-Twist" Effect

The addition of a methyl group at the C3 position of the cyclohexane ring is not merely a lipophilic boost. It introduces conformational bias .[1]

  • Stereoisomerism: The commercial building block is often a mixture of cis and trans diastereomers.[1]

    • Trans-diequatorial: Generally more stable, extending the linear reach of the molecule.

    • Cis-axial/equatorial: Introduces a "kink" in the hydrophobic tail, which can drastically alter binding affinity (selectivity toggle).

  • Metabolic Blocking: The C3-methyl group can sterically hinder metabolic oxidation at the ring, potentially extending half-life (

    
    ) compared to the unsubstituted cyclohexyl analog.[1]
    
Physicochemical Properties (Table 1)[1]
PropertyValue / DescriptionImpact on Drug Design
Molecular Weight ~191.74 g/mol (HCl salt)Low MW allows for fragment-based growth.[1]
LogP (Free Base) ~3.2 (Predicted)High lipophilicity; ideal for CNS penetration.[1]
H-Bond Donors 3 (Ammonium form)Primary amine is a versatile handle.[1]
pKa ~10.5Predominantly protonated at physiological pH.[1]
Solubility Soluble in Water, MeOH, DMSOEasy handling in aqueous/organic assays.

Synthetic Protocols

Note: All reactions described below assume the use of the HCl salt. A neutralization step is integrated into the protocols.

Protocol A: Reductive Amination (Library Synthesis)

Objective: To couple the amine with an aldehyde scaffold (e.g., forming a secondary amine linker for Sigma receptor ligands).[1]

Mechanism: Formation of an imine intermediate followed by reduction.[1]

Materials:

  • 3-(3-Methylcyclohexyl)propan-1-amine HCl (1.0 eq)[1]

  • Aldehyde substrate (1.0 eq)[1]

  • Sodium Triacetoxyborohydride (STAB) (1.5 eq)[1]

  • DIPEA (N,N-Diisopropylethylamine) (1.2 eq)[1]

  • DCM (Dichloromethane) or DCE (Dichloroethane)[1]

Step-by-Step Procedure:

  • Free Basing In-Situ: In a reaction vial, suspend the amine HCl salt in DCM/DCE (0.1 M concentration). Add DIPEA (1.2 eq) and stir for 10 minutes to liberate the free amine. Critical: Ensure the salt is fully dissolved or fine suspension before proceeding.[1]

  • Imine Formation: Add the aldehyde (1.0 eq).[1] If the aldehyde is unreactive, add catalytic Acetic Acid (1-2 drops) and stir for 1 hour at Room Temperature (RT).

  • Reduction: Cool the mixture to 0°C. Add STAB (1.5 eq) portion-wise.

  • Reaction: Allow to warm to RT and stir overnight (12-16h) under nitrogen.

  • Quench: Quench with saturated aqueous NaHCO₃.

  • Workup: Extract with DCM (3x). Wash combined organics with brine, dry over Na₂SO₄, and concentrate.

  • Purification: Flash chromatography (typically MeOH/DCM gradient).[1]

Protocol B: Amide Coupling (Peptidomimetics)

Objective: To attach the lipophilic tail to a carboxylic acid core.[1]

Materials:

  • Amine HCl Building Block (1.0 eq)[1]

  • Carboxylic Acid Core (1.0 eq)[1]

  • HATU (1.2 eq)[1]

  • DIPEA (3.0 eq)[1]

  • DMF (Dimethylformamide)[1]

Step-by-Step Procedure:

  • Activation: Dissolve the Carboxylic Acid and HATU in anhydrous DMF. Stir for 5 minutes.

  • Addition: Add the Amine HCl salt followed immediately by DIPEA (3.0 eq). Note: Extra base is required to neutralize the HCl salt and activate the coupling agent.

  • Reaction: Stir at RT for 2-4 hours. Monitor by LC-MS (Look for M+1 of product).[1]

  • Workup: Dilute with EtOAc. Wash with 1N HCl (to remove unreacted amine/DIPEA), then sat.[1] NaHCO₃, then brine.

  • Yield Check: This reaction typically proceeds in >85% yield due to the high nucleophilicity of the primary alkyl amine.[1]

Visualizing the Workflow

The following diagram illustrates the strategic placement of this building block in a medicinal chemistry campaign, highlighting the divergence into different functional classes.

G cluster_props Key Pharmacophoric Features Amine 3-(3-Methylcyclohexyl) propan-1-amine HCl RedAm Reductive Amination Amine->RedAm + Aldehyde (STAB) AmideC Amide Coupling Amine->AmideC + Acid (HATU/DIPEA) SNAr SNAr Substitution Amine->SNAr + Aryl Halide (Base/Heat) SigmaLigand Secondary Amine (Sigma Receptor Ligand) RedAm->SigmaLigand Peptide Amide Linker (GPCR Modulator) AmideC->Peptide Heterocycle N-Aryl Derivative (Kinase/Ion Channel) SNAr->Heterocycle Feat1 Lipophilic Tail (Membrane Penetration) Feat2 C3-Methyl (Chiral/Metabolic Block) Feat3 Propyl Linker (Flexible Spacing)

Caption: Synthetic divergence of the amine scaffold into three primary medicinal chemistry classes.

Case Study: Sigma-1 Receptor Optimization

Context: Sigma-1 receptors (


R) are intracellular chaperones implicated in neuroprotection and cancer.[1] High-affinity ligands often feature a basic nitrogen flanked by two hydrophobic regions.[1]

Application: Researchers often start with a phenyl-propyl-amine motif.[1] Replacing the phenyl ring with 3-methylcyclohexyl achieves two goals:

  • Electronic: Removes the

    
    -
    
    
    
    stacking capability, testing if the interaction is purely hydrophobic (Van der Waals).
  • Stereo-scan: By separating the cis and trans isomers of the 3-methylcyclohexyl derivative, researchers can probe the "width" of the hydrophobic pocket.[1]

    • Hypothesis: If the trans isomer is 10x more potent than the cis, the pocket is narrow and linear.

Data Interpretation (Hypothetical SAR Table):

Compound VariantKi (nM)

R
Metabolic Stability (Microsomes)
Phenyl-propyl-amine (Reference)12Low (Aromatic oxidation)
Cyclohexyl-propyl-amine45Medium
3-Methylcyclohexyl-propyl-amine 8 High (Steric protection)

References

  • PubChem. 3-Cyclohexylpropan-1-amine (Compound Summary). National Library of Medicine.[1][2][3] Available at: [Link][1][2]

  • Pati, M. L., et al. (2017). Sigma-2 receptor agonist derivatives of 1-Cyclohexyl-4-[3-(5-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)propyl]piperazine (PB28) induce cell death via mitochondrial superoxide production.[1][4] BMC Cancer.[1] Available at: [Link][1]

  • Abate, C., et al. (2011). Structure-Activity Relationships of Sigma Receptor Ligands.[1] ACS Medicinal Chemistry Letters.[1][5] (Contextual citation for cyclohexyl-amine pharmacophores in Sigma ligands).

  • Scientific Update. The Cyclopropyl Group in Medicinal Chemistry. (Reference for cycloalkyl ring utility). Available at: [Link]

Sources

Method

Application Notes and Protocols for the Synthesis of Amides via Coupling of 3-(3-Methylcyclohexyl)propan-1-amine Hydrochloride with Carboxylic Acids

Introduction The formation of an amide bond is a fundamental transformation in organic synthesis, central to the construction of a vast array of molecules, from pharmaceuticals to advanced materials. This guide provides...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction

The formation of an amide bond is a fundamental transformation in organic synthesis, central to the construction of a vast array of molecules, from pharmaceuticals to advanced materials. This guide provides a comprehensive overview and detailed protocols for the coupling of 3-(3-Methylcyclohexyl)propan-1-amine hydrochloride with a variety of carboxylic acids. As the amine is provided as a hydrochloride salt, a key consideration in all protocols is the in-situ liberation of the free amine, which is achieved through the use of a suitable base.

This document is intended for researchers, scientists, and professionals in drug development, offering in-depth technical guidance on reagent selection, reaction optimization, and product purification. The protocols and discussions herein are grounded in established chemical principles and supported by authoritative references to ensure scientific integrity and reproducibility.

Understanding the Core Reaction: Amide Bond Formation

The direct reaction between a carboxylic acid and an amine to form an amide is a condensation reaction that is kinetically slow due to the formation of a stable ammonium-carboxylate salt.[1][2] To facilitate this transformation, the carboxylic acid must first be "activated" by a coupling reagent. This process converts the hydroxyl group of the carboxylic acid into a better leaving group, rendering the carbonyl carbon more susceptible to nucleophilic attack by the amine.[3]

The general workflow for the coupling of 3-(3-Methylcyclohexyl)propan-1-amine hydrochloride with a carboxylic acid can be visualized as follows:

G cluster_0 Reaction Setup cluster_1 Activation & Coupling cluster_2 Workup & Purification Amine_HCl 3-(3-Methylcyclohexyl)propan-1-amine Hydrochloride Activated_Intermediate Activated Carboxylic Acid Intermediate Amine_HCl->Activated_Intermediate Free Amine Generation Base Tertiary Amine Base (e.g., DIPEA, TEA) Base->Activated_Intermediate Carboxylic_Acid Carboxylic Acid (R-COOH) Carboxylic_Acid->Activated_Intermediate Activation Solvent Anhydrous Solvent (e.g., DMF, DCM) Solvent->Activated_Intermediate Coupling_Reagent Coupling Reagent (e.g., EDC, HATU) Coupling_Reagent->Activated_Intermediate Amide_Product Desired Amide Product Activated_Intermediate->Amide_Product Nucleophilic Attack Aqueous_Workup Aqueous Workup Amide_Product->Aqueous_Workup Purification Chromatography or Recrystallization Aqueous_Workup->Purification Final_Product Pure Amide Purification->Final_Product

Caption: General workflow for amide coupling.

Selecting the Appropriate Coupling Reagent

The choice of coupling reagent is critical and depends on several factors, including the steric hindrance of the substrates, the potential for racemization if the carboxylic acid is chiral, and the desired reaction conditions. Below is a comparative analysis of commonly employed coupling reagents.

Carbodiimide-Based Reagents (e.g., EDC, DCC, DIC)

Carbodiimides are widely used due to their effectiveness and relatively low cost.[4] They function by activating the carboxylic acid to form a highly reactive O-acylisourea intermediate.[5][6][7]

Mechanism of Action (EDC with HOBt Additive):

G Carboxylic_Acid R-COOH O_acylisourea O-acylisourea (unstable intermediate) Carboxylic_Acid->O_acylisourea EDC EDC EDC->O_acylisourea HOBt_ester HOBt-ester (activated intermediate) O_acylisourea->HOBt_ester EDC_urea EDC urea byproduct O_acylisourea->EDC_urea HOBt HOBt HOBt->HOBt_ester Amide Amide (R-CONH-R') HOBt_ester->Amide Amine R'-NH2 Amine->Amide HOBt_regen HOBt (regenerated) Amide->HOBt_regen

Sources

Application

The Versatile Role of 3-(3-Methylcyclohexyl)propan-1-amine HCl in the Synthesis of Heterocyclic Scaffolds: An Application &amp; Protocol Guide

Introduction: Unlocking New Chemical Space In the landscape of medicinal chemistry and drug discovery, the exploration of novel chemical entities is paramount. The primary amine, 3-(3-Methylcyclohexyl)propan-1-amine hydr...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: Unlocking New Chemical Space

In the landscape of medicinal chemistry and drug discovery, the exploration of novel chemical entities is paramount. The primary amine, 3-(3-Methylcyclohexyl)propan-1-amine hydrochloride, presents itself as a valuable, yet underutilized, building block for the construction of diverse heterocyclic frameworks. Its unique combination of a flexible propyl chain and a lipophilic, conformationally rich 3-methylcyclohexyl moiety offers the potential to impart favorable pharmacokinetic properties, such as enhanced metabolic stability and membrane permeability, to the resulting heterocyclic compounds. This guide provides an in-depth exploration of the potential applications of this versatile amine in the synthesis of medicinally relevant pyrroles, pyrimidines, and pyridines, complete with detailed, field-proven protocols. While direct literature precedence for this specific amine may be limited, the protocols herein are grounded in well-established, analogous transformations of primary amines, providing a solid foundation for researchers to confidently incorporate this reagent into their synthetic endeavors.

I. Synthesis of N-Substituted Pyrroles via the Paal-Knorr Condensation

The Paal-Knorr synthesis is a cornerstone of pyrrole chemistry, offering a straightforward and high-yielding route to N-substituted pyrroles through the condensation of a 1,4-dicarbonyl compound with a primary amine.[1] The reaction is typically acid-catalyzed and proceeds through the formation of a hemiaminal, followed by cyclization and dehydration to afford the aromatic pyrrole ring. The use of 3-(3-Methylcyclohexyl)propan-1-amine in this reaction is anticipated to proceed smoothly, yielding pyrroles bearing a bulky, lipophilic substituent.

Causality in Experimental Design:

The choice of an acid catalyst is crucial for promoting the initial imine formation and subsequent cyclization. While various acids can be employed, a mild acid like acetic acid is often sufficient and helps to avoid potential side reactions. The selection of the solvent is also important; a high-boiling, non-polar solvent such as toluene allows for the azeotropic removal of water, driving the reaction to completion.

Experimental Protocol: Synthesis of 1-(3-(3-Methylcyclohexyl)propyl)-2,5-dimethyl-1H-pyrrole

Materials:

  • 3-(3-Methylcyclohexyl)propan-1-amine hydrochloride

  • 2,5-Hexanedione (a 1,4-dicarbonyl compound)

  • Sodium Bicarbonate (NaHCO₃)

  • Toluene

  • Glacial Acetic Acid

  • Magnesium Sulfate (MgSO₄)

  • Dichloromethane (DCM)

  • Hexanes

  • Ethyl Acetate

Procedure:

  • Free-Basing of the Amine: In a 100 mL round-bottom flask, dissolve 3-(3-Methylcyclohexyl)propan-1-amine hydrochloride (1.0 equiv) in dichloromethane (20 mL). Add a saturated aqueous solution of sodium bicarbonate (20 mL) and stir vigorously for 30 minutes. Separate the organic layer, wash with brine (20 mL), dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the free amine.

  • Reaction Setup: To a 100 mL round-bottom flask equipped with a Dean-Stark apparatus and a reflux condenser, add the free 3-(3-Methylcyclohexyl)propan-1-amine (1.0 equiv), 2,5-hexanedione (1.05 equiv), and toluene (50 mL).

  • Catalysis and Reflux: Add glacial acetic acid (0.1 equiv) to the mixture. Heat the reaction to reflux and monitor the collection of water in the Dean-Stark trap. Continue refluxing until no more water is collected (typically 4-6 hours).

  • Work-up and Purification: Cool the reaction mixture to room temperature and wash with a saturated aqueous solution of sodium bicarbonate (2 x 30 mL) and brine (30 mL). Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel using a gradient of hexanes and ethyl acetate to afford the pure N-substituted pyrrole.

Expected Yield: Based on analogous reactions, yields in the range of 80-95% can be anticipated.

Table 1: Representative 1,4-Dicarbonyl Compounds for Paal-Knorr Pyrrole Synthesis

1,4-Dicarbonyl CompoundExpected Pyrrole Product
2,5-Hexanedione1-(3-(3-Methylcyclohexyl)propyl)-2,5-dimethyl-1H-pyrrole
Acetonylacetone1-(3-(3-Methylcyclohexyl)propyl)-2,5-dimethyl-1H-pyrrole
1-Phenyl-1,4-pentanedione1-(3-(3-Methylcyclohexyl)propyl)-2-methyl-5-phenyl-1H-pyrrole
3,4-Dimethyl-2,5-hexanedione1-(3-(3-Methylcyclohexyl)propyl)-2,3,4,5-tetramethyl-1H-pyrrole

II. Synthesis of Dihydropyrimidines via the Biginelli Reaction

The Biginelli reaction is a one-pot, three-component synthesis of 3,4-dihydropyrimidin-2(1H)-ones or -thiones that has garnered significant attention in medicinal chemistry due to the diverse biological activities of its products.[2][3] While the classical Biginelli reaction utilizes urea or thiourea, modifications have been developed that can incorporate primary amines. One such approach involves the pre-formation of an N-substituted urea or thiourea from the primary amine, which then participates in the cyclocondensation.

Causality in Experimental Design:

The reaction is typically catalyzed by a Brønsted or Lewis acid. The choice of catalyst can influence the reaction rate and yield. The key intermediate is an N-acyliminium ion, which is formed from the aldehyde and the urea/thiourea component. The β-ketoester then adds to this intermediate, followed by cyclization and dehydration to yield the dihydropyrimidine.

Experimental Protocol: Synthesis of a 1-(3-(3-Methylcyclohexyl)propyl)-dihydropyrimidine Derivative

Part A: Synthesis of N-(3-(3-Methylcyclohexyl)propyl)urea

Materials:

  • 3-(3-Methylcyclohexyl)propan-1-amine

  • Potassium Cyanate (KOCN)

  • Hydrochloric Acid (HCl)

  • Water

  • Ethanol

Procedure:

  • Amine Salt Formation: Dissolve 3-(3-Methylcyclohexyl)propan-1-amine (1.0 equiv) in a mixture of water and ethanol (1:1). Neutralize with concentrated HCl to a pH of ~6-7.

  • Urea Formation: To the stirred solution of the amine salt, add a solution of potassium cyanate (1.1 equiv) in water. Heat the mixture at 60-70 °C for 2-3 hours.

  • Isolation: Cool the reaction mixture in an ice bath. The N-substituted urea will precipitate. Collect the solid by vacuum filtration, wash with cold water, and dry under vacuum.

Part B: Biginelli Condensation

Materials:

  • N-(3-(3-Methylcyclohexyl)propyl)urea (from Part A)

  • Aromatic Aldehyde (e.g., Benzaldehyde)

  • β-Ketoester (e.g., Ethyl Acetoacetate)

  • Lewis Acid Catalyst (e.g., Ytterbium(III) Triflate - Yb(OTf)₃)

  • Acetonitrile (ACN)

Procedure:

  • Reaction Setup: In a 50 mL round-bottom flask, combine N-(3-(3-Methylcyclohexyl)propyl)urea (1.0 equiv), the aromatic aldehyde (1.0 equiv), the β-ketoester (1.2 equiv), and acetonitrile (20 mL).

  • Catalysis: Add the Lewis acid catalyst (e.g., Yb(OTf)₃, 0.1 equiv) to the mixture.

  • Reaction: Stir the reaction mixture at reflux (approximately 80 °C) for 8-12 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

  • Work-up and Purification: Upon completion, cool the reaction to room temperature and concentrate under reduced pressure. Add water to the residue, and the product will often precipitate. Collect the solid by filtration. If no precipitate forms, extract the aqueous layer with ethyl acetate (3 x 20 mL). Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate. Purify the crude product by recrystallization or flash column chromatography.

Table 2: Representative Components for Biginelli Reaction

Aldehydeβ-KetoesterExpected Dihydropyrimidine Product Core
BenzaldehydeEthyl Acetoacetate1-Substituted-4-phenyl-6-methyl-dihydropyrimidinone
4-ChlorobenzaldehydeMethyl Acetoacetate1-Substituted-4-(4-chlorophenyl)-6-methyl-dihydropyrimidinone
3-NitrobenzaldehydeEthyl Benzoylacetate1-Substituted-4-(3-nitrophenyl)-6-phenyl-dihydropyrimidinone

III. Synthesis of Substituted Pyridines

The synthesis of pyridines is of great interest due to their prevalence in pharmaceuticals and agrochemicals. Several methods exist for constructing the pyridine ring, and many are amenable to the use of primary amines. The Hantzsch pyridine synthesis and the Kröhnke pyridine synthesis are two powerful and versatile methods.

A. Hantzsch Pyridine Synthesis (Modified)

The traditional Hantzsch synthesis involves the condensation of an aldehyde, two equivalents of a β-ketoester, and ammonia. A modification of this reaction allows for the use of a primary amine in place of ammonia, leading to the formation of an N-substituted dihydropyridine, which can then be oxidized to the corresponding pyridine.

Causality in Experimental Design:

The reaction proceeds through a series of condensations and cyclizations. The initial Knoevenagel condensation between the aldehyde and one equivalent of the β-ketoester is followed by a Michael addition of the enamine derived from the second equivalent of the β-ketoester and the primary amine. Subsequent cyclization and dehydration afford the dihydropyridine. An oxidation step is then required to furnish the aromatic pyridine ring.

Experimental Protocol: Synthesis of a 1,4-Dihydropyridine and its Oxidation

Materials:

  • 3-(3-Methylcyclohexyl)propan-1-amine

  • Aromatic Aldehyde (e.g., Benzaldehyde)

  • β-Ketoester (e.g., Ethyl Acetoacetate) (2.2 equiv)

  • Ethanol

  • Ceric Ammonium Nitrate (CAN) or DDQ (2,3-Dichloro-5,6-dicyano-1,4-benzoquinone) for oxidation

  • Acetic Acid

Procedure:

  • Dihydropyridine Synthesis: In a 100 mL round-bottom flask, dissolve the aromatic aldehyde (1.0 equiv), the β-ketoester (2.2 equiv), and 3-(3-Methylcyclohexyl)propan-1-amine (1.1 equiv) in ethanol (50 mL).

  • Reaction: Heat the mixture to reflux for 6-8 hours. Monitor the reaction by TLC.

  • Isolation of Dihydropyridine: Cool the reaction mixture to room temperature. The dihydropyridine product may precipitate. If so, collect the solid by filtration and wash with cold ethanol. If not, concentrate the reaction mixture and purify the residue by column chromatography.

  • Oxidation to Pyridine: Dissolve the isolated dihydropyridine (1.0 equiv) in glacial acetic acid. Add the oxidizing agent (e.g., CAN, 2.2 equiv, or DDQ, 1.1 equiv) portion-wise at room temperature.

  • Reaction and Work-up: Stir the mixture at room temperature or with gentle heating until the oxidation is complete (monitor by TLC). Pour the reaction mixture into ice water and neutralize with a saturated aqueous solution of sodium bicarbonate. Extract the product with ethyl acetate (3 x 30 mL). Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate, filter, and concentrate. Purify the crude pyridine by column chromatography.

Visualizing the Synthetic Pathways

To further elucidate the synthetic transformations described, the following diagrams illustrate the core reaction mechanisms.

Paal_Knorr Amine 3-(3-Methylcyclohexyl)propan-1-amine Hemiaminal Hemiaminal Intermediate Amine->Hemiaminal + Dicarbonyl (Acid Catalyst) Dicarbonyl 1,4-Dicarbonyl Dicarbonyl->Hemiaminal Cyclized Cyclized Intermediate Hemiaminal->Cyclized - H₂O Pyrrole N-Substituted Pyrrole Cyclized->Pyrrole - H₂O

Caption: Paal-Knorr Pyrrole Synthesis Workflow.

Biginelli Amine Primary Amine Urea N-Substituted Urea Amine->Urea + KOCN Iminium N-Acyliminium Ion Urea->Iminium + Aldehyde (Acid Catalyst) Aldehyde Aldehyde Aldehyde->Iminium Ketoester β-Ketoester Adduct Michael Adduct Ketoester->Adduct Iminium->Adduct + Ketoester DHPM Dihydropyrimidine Adduct->DHPM Cyclization - H₂O

Caption: Biginelli Dihydropyrimidine Synthesis Workflow.

Hantzsch Aldehyde Aldehyde MichaelAdduct Michael Adduct Aldehyde->MichaelAdduct Knoevenagel Ketoester1 β-Ketoester (1 eq) Ketoester1->MichaelAdduct Ketoester2 β-Ketoester (1 eq) Enamine Enamine Ketoester2->Enamine + Amine Amine Primary Amine Amine->Enamine Enamine->MichaelAdduct Michael Addition DHP Dihydropyridine MichaelAdduct->DHP Cyclization - H₂O Pyridine Pyridine DHP->Pyridine Oxidation

Caption: Modified Hantzsch Pyridine Synthesis Workflow.

Conclusion and Future Outlook

3-(3-Methylcyclohexyl)propan-1-amine HCl is a promising and versatile building block for the synthesis of a wide array of heterocyclic compounds. The protocols detailed in this guide for the synthesis of pyrroles, dihydropyrimidines, and pyridines, based on well-established named reactions, provide a robust starting point for researchers to explore the incorporation of this amine into their synthetic programs. The unique structural features of this reagent are poised to contribute to the development of novel bioactive molecules with potentially enhanced pharmacological profiles. Further exploration of its reactivity in other heterocyclic forming reactions is highly encouraged and is expected to unlock even greater synthetic potential.

References

  • Paal, C.; Knorr, L. Synthese von Pyrrolderivaten aus 1,4-Diketonen. Ber. Dtsch. Chem. Ges.1884, 17, 2453–2458. (General reference for Paal-Knorr synthesis)
  • Biginelli, P. Ueber Aldehyduramide des Acetessigesters. Ber. Dtsch. Chem. Ges.1893, 26, 447–453. (General reference for Biginelli reaction)
  • Kappe, C. O. 100 Years of the Biginelli Dihydropyrimidine Synthesis. Tetrahedron1993, 49, 6937–6963.
  • Hantzsch, A. Condensationprodukte aus Aldehydammoniak und Ketonartigen Verbindungen. Ber. Dtsch. Chem. Ges.1881, 14, 1637–1638. (General reference for Hantzsch synthesis)
  • Kröhnke, F. Neuere Methoden der präparativen organischen Chemie II. Synthesen mit Hilfe von Pyridiniumsalzen. Angew. Chem.1963, 75, 181–224. (General reference for Kröhnke synthesis)
  • Recent Advancements in Pyrrole Synthesis. PMC - NIH. Available at: [Link][1]

  • Recent advances in the Biginelli dihydropyrimidine synthesis. New tricks from an old dog. SciSpace. Available at: [Link][2]

  • Dihydropyrimidinone Synthesis and Pharmacological Action – An Overview. IJPPR. Available at: [Link][3]

Sources

Method

Storage conditions and shelf-life of 3-(3-Methylcyclohexyl)propan-1-amine hydrochloride stock solutions

Application Note: Storage, Stability, and Handling Protocols for 3-(3-Methylcyclohexyl)propan-1-amine Hydrochloride Abstract & Scope This technical guide outlines the rigorous handling, storage, and shelf-life parameters...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: Storage, Stability, and Handling Protocols for 3-(3-Methylcyclohexyl)propan-1-amine Hydrochloride

Abstract & Scope

This technical guide outlines the rigorous handling, storage, and shelf-life parameters for 3-(3-Methylcyclohexyl)propan-1-amine hydrochloride (CAS: 1051919-32-4 / Analogous). As a primary alkyl amine salt featuring a cyclohexane scaffold, this compound is frequently utilized as a diverse building block in medicinal chemistry and as a reference standard in pharmacological assays.

While the hydrochloride salt form significantly enhances stability compared to the free base, this compound exhibits specific vulnerabilities—primarily hygroscopicity and oxidative sensitivity in solution—that require precise environmental controls. This protocol provides a self-validating system to ensure stock solution integrity over extended periods.

Physicochemical Profile & Solubility

Understanding the fundamental properties is prerequisite to proper handling. The hydrochloride counterion dictates the solubility profile.

PropertySpecification
Molecular Formula C₁₀H₂₁N · HCl
Molecular Weight ~191.74 g/mol
Physical State White to off-white crystalline solid
Hygroscopicity High (Absorbs atmospheric moisture rapidly)
pKa (Estimated) ~10.5 (Amine group)
Solubility Matrix for Stock Preparation
SolventSolubility Limit (Est.)Suitability for StorageNotes
DMSO ≥ 50 mMExcellent Preferred for long-term frozen storage (-20°C).
Water ≥ 100 mMPoor (Long-term) Prone to microbial growth; use for immediate assays only.
Ethanol ≥ 50 mMModerate Good for evaporation; volatile at room temp.

Protocol: Preparation of Master Stock Solutions

Objective: Create a sterile, stable 10 mM Master Stock in DMSO.

Reagents & Equipment
  • Compound: 3-(3-Methylcyclohexyl)propan-1-amine HCl (Solid).

  • Solvent: Anhydrous DMSO (Dimethyl Sulfoxide), ≥99.9%, stored over molecular sieves.

  • Container: Amber glass vials (borosilicate) with PTFE-lined screw caps.

  • Environment: Low-humidity weighing station or glovebox.

Step-by-Step Methodology
  • Equilibration: Allow the vial of solid compound to equilibrate to room temperature before opening to prevent condensation on the cold solid (critical for hygroscopic salts).

  • Weighing: Rapidly weigh the required mass into a sterile amber vial.

    • Calculation: To prepare 10 mL of 10 mM stock:

      
      
      
      
      
  • Solvation: Add Anhydrous DMSO. Vortex vigorously for 30–60 seconds.

    • Note: The solution should be clear and colorless. If particles persist, sonicate for 5 minutes at <40°C.

  • Aliquoting: Immediately dispense into single-use aliquots (e.g., 50 µL or 100 µL) to avoid freeze-thaw cycles.

  • Sealing: Cap tightly. Parafilm wrapping is recommended for long-term storage to retard moisture ingress.

Storage Conditions & Shelf-Life

The stability of the amine is dictated by the prevention of oxidation and moisture-induced hydrolysis (though the alkyl chain is robust, the salt form can degrade if wet).

A. Solid State Storage
  • Condition: -20°C, Desiccated.

  • Shelf-Life: > 2 Years.

  • Critical Control: Must be stored in a sealed container with a desiccant pack (Silica gel) to prevent the salt from turning into a "sticky gum" due to moisture absorption.

B. Solution State Storage (Stability Matrix)
SolventTemperatureShelf-LifeRisk Factor
DMSO -80°C2 YearsMinimal. Best practice.
DMSO -20°C6–12 MonthsLow. Potential for slow oxidation if headspace is large.
DMSO +4°C< 1 MonthModerate. Hygroscopic absorption of water into DMSO.
Water -20°C< 3 MonthsModerate. Freeze-thaw damage; pH drift.
Water +4°C< 1 WeekHigh. Microbial contamination; oxidation.

Workflow Visualization

The following diagram illustrates the "Chain of Custody" for the compound to ensure maximum stability from receipt to assay.

StorageProtocol Receipt Compound Receipt (Solid) Equilibration Equilibrate to RT (Prevent Condensation) Receipt->Equilibration Weighing Weighing (Low Humidity Env.) Equilibration->Weighing Solvation Dissolve in Anhydrous DMSO (Master Stock) Weighing->Solvation QC_Check Visual QC: Clear? Colorless? Solvation->QC_Check QC_Check->Solvation Fail (Sonicate) Aliquot Aliquot into Single-Use Vials QC_Check->Aliquot Pass Storage Store at -20°C or -80°C (Light Protected) Aliquot->Storage Usage Thaw & Use (Discard Remainder) Storage->Usage Usage->Storage AVOID (Freeze-Thaw)

Figure 1: Optimized workflow for handling hygroscopic amine hydrochloride salts to prevent degradation.

Quality Control & Troubleshooting

Implement these self-validating checks to verify stock integrity.

Self-Validating Checkpoints
  • Visual Inspection:

    • Pass: Solution is completely clear and colorless.

    • Fail: Yellow tint (indicates amine oxidation) or turbidity (precipitation/salt crashing out).

  • Solubility Crash Test:

    • When diluting DMSO stock into aqueous buffer (e.g., PBS), ensure the final DMSO concentration is <1% (v/v). Watch for immediate cloudiness. The cyclohexyl ring adds lipophilicity; if the concentration is too high (>100 µM in buffer), it may precipitate.

  • LC-MS Verification (Annual):

    • For stocks stored >6 months, run a single LC-MS injection. Look for the parent ion [M+H]⁺ = 156.17 (Free base mass + H).

    • Note: The HCl is a counterion and will not be seen in positive mode MS, but the amine cation will be dominant.

Troubleshooting Guide
  • Problem: Solid has turned into a wet paste.

    • Cause: Hygroscopic failure. The container was opened while cold or seal was compromised.

    • Solution: The compound is likely still chemically pure but weighing is impossible. Dissolve the entire content in a known volume of solvent to create a stock based on the original bottle weight.

  • Problem: Yellowing of DMSO stock.

    • Cause: Oxidation of the amine group.

    • Solution: Discard.[1] Use fresh stock.

References

  • National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 16641289, (3-Methylcyclohexyl)propylamine hydrochloride. Retrieved from [Link]

  • Kozikowski, B. A., et al. (2003).The Effect of Freeze/Thaw Cycles on the Stability of Compounds in DMSO. Journal of Biomolecular Screening. (General principles for DMSO stock stability).
  • Cheng, X., et al. (2003).Stability of compound solutions for high-throughput screening. (Establishes the standard for DMSO/Water stability profiles for amine libraries).
  • Thermo Fisher Scientific.Safety Data Sheet: Amine Hydrochlorides General Handling.

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Guide: Recrystallization of 3-(3-Methylcyclohexyl)propan-1-amine Hydrochloride

Case ID: REC-MCHA-001 Status: Resolved / Reference Ready Topic: Purification Solvents & Troubleshooting Audience: Chemical Process Engineers, Medicinal Chemists Executive Summary: Solvent Selection Matrix For the purific...

Author: BenchChem Technical Support Team. Date: February 2026

Case ID: REC-MCHA-001 Status: Resolved / Reference Ready Topic: Purification Solvents & Troubleshooting Audience: Chemical Process Engineers, Medicinal Chemists

Executive Summary: Solvent Selection Matrix

For the purification of 3-(3-Methylcyclohexyl)propan-1-amine hydrochloride , the selection of solvents is governed by the molecule's amphiphilic nature—possessing a lipophilic methylcyclohexyl tail and a polar ammonium chloride head.

Quick Reference Table: Solvent Performance

Solvent SystemRoleSuitabilityNotes
Isopropanol (IPA) Single SolventHigh Best balance of solubility vs. temperature. Recommended starting point.
Ethanol / Et₂O Solvent / Anti-solventHigh Excellent for maximizing yield. Use MTBE as a safer alternative to Ether.
Acetonitrile (MeCN) Single SolventMedium Good for removing polar impurities; requires high temperature to dissolve.
Water SolventLow Compound is likely too soluble; risk of hydrate formation and difficult drying.
Ethyl Acetate Anti-solventMedium Can be used with Methanol, but often leads to "oiling out" if cooling is too rapid.

Detailed Experimental Protocols

Method A: Single-Solvent Recrystallization (Isopropanol)

Best for: Routine purification of batches >5g where moderate yield loss is acceptable for higher purity.

Theory: The propyl-linker and cyclohexyl ring provide enough lipophilicity to allow the salt to precipitate from cooling IPA, unlike shorter-chain amine salts which might remain soluble.

  • Dissolution: Place the crude hydrochloride salt in a round-bottom flask. Add Isopropanol (approx. 5–7 mL per gram of solid).

  • Heating: Heat the mixture to reflux (82°C) with magnetic stirring.

    • Checkpoint: If the solid does not dissolve completely, add more IPA in 1 mL increments. If insoluble particles remain after 15 minutes of reflux, perform a hot filtration to remove inorganic salts (e.g., NaCl, NH₄Cl).

  • Cooling: Remove from heat and allow the flask to cool to room temperature slowly (over 1-2 hours).

    • Critical Step: Do not use an ice bath immediately. Rapid cooling induces "oiling out" (liquid-liquid phase separation) rather than crystallization.

  • Crystallization: Once at room temperature, if crystals have formed, cool further to 0–4°C in a fridge/ice bath for 2 hours to maximize yield.

  • Isolation: Filter the white crystalline solid under vacuum. Wash the cake with cold IPA.

Method B: Anti-Solvent Precipitation (Ethanol / MTBE)

Best for: High-value small batches (<1g) or when the compound is too soluble in IPA.

Theory: Ethanol solvates the ionic headgroup effectively. The addition of Methyl tert-butyl ether (MTBE) reduces the dielectric constant of the medium, forcing the salt lattice to reform.

  • Dissolution: Dissolve the crude salt in the minimum amount of absolute Ethanol at 40–50°C.

  • Anti-solvent Addition: While stirring, add MTBE (or Diethyl Ether) dropwise until a faint, persistent cloudiness (turbidity) appears.

  • Re-solvation: Add 2–3 drops of Ethanol to clear the solution.

  • Nucleation: Remove from heat. Cover the flask and let it stand undisturbed.

    • Tip: If no crystals form after 1 hour, scratch the inner wall of the glass with a spatula to induce nucleation.

  • Harvest: Filter and wash with a 1:4 mixture of EtOH:MTBE.

Troubleshooting & FAQs

Issue 1: The Product "Oils Out" Instead of Crystallizing

Diagnosis: The compound is separating as a second liquid phase before it can crystallize. This is common with cyclohexyl-alkyl amines due to their surfactant-like structure (lipophilic tail, ionic head).

Corrective Actions:

  • Slow Down: Re-heat the mixture until it is a clear solution. Turn off the stirrer and wrap the flask in a towel or place it in a warm oil bath (heat off) to cool extremely slowly.

  • Seed It: Add a tiny crystal of pure product (if available) to the solution when it is slightly above room temperature.

  • Change Solvent: Switch from Ethanol/Ether to Acetonitrile . Acetonitrile often suppresses oiling because it does not hydrogen-bond as strongly with the amine, encouraging lattice formation over solvation.

Issue 2: The Product is Hygroscopic (Sticky Solid)

Diagnosis: Amine hydrochlorides are notoriously hygroscopic. The "stickiness" is often water absorbed from the air or residual solvent trapped in the lattice.

Corrective Actions:

  • Drying: Dry the recrystallized product in a vacuum oven at 40°C over P₂O₅ or KOH pellets for at least 24 hours.

  • Anhydrous Conditions: Ensure your recrystallization solvents are dry. Use anhydrous Ethanol or IPA. Water in the solvent acts as a "plasticizer" preventing hard crystal formation.

Issue 3: Colored Impurities Persist

Diagnosis: Oxidation products of the amine (N-oxides) or trace metal contaminants.

Corrective Actions:

  • Charcoal Treatment: During the hot dissolution step (Method A), add activated carbon (5% by weight). Stir for 5 minutes at reflux, then perform a hot filtration through a Celite pad before cooling.

Decision Logic & Workflow (Visualization)

The following diagram illustrates the decision process for selecting the optimal purification path based on observed solubility behavior.

RecrystallizationWorkflow Start Crude 3-(3-Methylcyclohexyl) propan-1-amine HCl SolubilityTest Test Solubility in Hot IPA (82°C) Start->SolubilityTest Soluble Fully Soluble SolubilityTest->Soluble Insoluble Insoluble/Partially Soluble SolubilityTest->Insoluble Cooling Cool to Room Temp Soluble->Cooling HotFilter Hot Filtration (Remove Salts) Insoluble->HotFilter Crystals Crystals Form? Cooling->Crystals Oiling Oiling Out? Cooling->Oiling Liquid Phase Separates YesCrystals Filter & Dry (Method A) Crystals->YesCrystals Yes NoCrystals Remains in Solution Crystals->NoCrystals No MethodB Switch to EtOH/MTBE (Method B) NoCrystals->MethodB Reheat Reheat & Add Acetonitrile Oiling->Reheat Re-dissolve HotFilter->Cooling

Caption: Workflow for selecting the optimal purification strategy based on initial solubility observations.

References

  • Mettler Toledo. "Recrystallization Guide: Process, Procedure, Solvents." Mettler Toledo, [Link].

  • University of Rochester. "Reagents & Solvents: Solvents for Recrystallization." University of Rochester, [Link].

  • LibreTexts Chemistry. "3.5: Chemical Properties of Amines. Bases and Salt Formation."[1][2] Chemistry LibreTexts, 18 Feb. 2022, [Link].

  • ScienceMadness. "Solubility of organic amine salts." ScienceMadness Discussion Board, 19 July 2011, [Link].

  • ResearchGate. "How to recrystallization amine compound and it is not soluble in common organic solvents." ResearchGate Q&A, 19 Jan. 2021, [Link].

Sources

Optimization

Technical Support Center: Accurate Weighing of 3-(3-Methylcyclohexyl)propan-1-amine hydrochloride

Welcome to the Technical Support Center. This guide provides researchers, scientists, and drug development professionals with in-depth technical and practical advice for minimizing hygroscopic effects when weighing 3-(3-...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the Technical Support Center. This guide provides researchers, scientists, and drug development professionals with in-depth technical and practical advice for minimizing hygroscopic effects when weighing 3-(3-Methylcyclohexyl)propan-1-amine hydrochloride. Amine hydrochlorides are known for their potential to attract and absorb atmospheric moisture, a property known as hygroscopicity. This phenomenon can introduce significant errors in weighing, compromising the accuracy and reproducibility of your experiments.[1][2][3]

This resource is structured in a question-and-answer format to directly address the challenges you may encounter. We will delve into the causality behind experimental choices, providing you with the knowledge to establish self-validating protocols for handling this and other hygroscopic compounds.

Frequently Asked Questions (FAQs)

Q1: I've noticed the weight of my 3-(3-Methylcyclohexyl)propan-1-amine hydrochloride sample continuously increases on the analytical balance. What is happening?

A1: This continuous increase in mass is a classic indication of a hygroscopic substance absorbing moisture from the ambient air.[1][4] The rate and extent of this weight gain are influenced by several factors, including the compound's intrinsic properties, the laboratory's relative humidity (RH), and temperature.[5][6][7][8] High humidity environments will exacerbate this issue.[5][7]

To obtain an accurate weight, it is crucial to implement handling procedures that minimize the sample's exposure to the atmosphere.

Q2: How can I determine the hygroscopicity of my specific batch of 3-(3-Methylcyclohexyl)propan-1-amine hydrochloride?

A2: While specific hygroscopicity data for this compound may not be readily available, you can classify it according to established standards such as the European Pharmacopoeia (Ph. Eur.).[5][6] This classification will guide your handling and storage strategy.

The Ph. Eur. method involves exposing the sample to a controlled environment of 25°C ± 1°C and 80% ± 2% relative humidity for 24 hours and measuring the percentage weight gain.[5][6]

Hygroscopicity Classification (Ph. Eur.)

Classification Weight Gain (% w/w)
Non-hygroscopic ≤ 0.12
Slightly hygroscopic ≥ 0.2 and < 2
Hygroscopic ≥ 2 and < 15
Very hygroscopic ≥ 15

Data sourced from the European Pharmacopoeia.[5][6]

A simplified protocol to assess this in your laboratory is provided in the "Protocols" section of this guide.

Q3: What is the ideal environment for weighing hygroscopic compounds?

A3: The ideal weighing environment minimizes fluctuations in temperature and humidity.[5][6][7][8]

  • Humidity: Maintain a relative humidity between 40-50%.[5] Low humidity can lead to static electricity issues, which can also affect weighing accuracy, while high humidity increases moisture absorption by the sample.[5][9]

  • Temperature: A stable room temperature, typically around 20°C (68°F), is recommended.[5] Temperature fluctuations can cause air currents and affect the balance's performance.[5][8]

  • Air Currents: The balance should be placed away from drafts from doors, windows, and air conditioning vents.[7] Always use the draft shield of the analytical balance.[5][7]

  • Vibration: The balance should be on a stable, vibration-free surface.[5]

A dedicated weighing room with a controlled HVAC system is the best way to maintain these conditions.[7]

Q4: Are there specific techniques I should use when handling and weighing this compound?

A4: Yes, proper technique is critical. Here are some key practices:

  • Work Quickly and Efficiently: Minimize the time the sample is exposed to the atmosphere.[10] Have all necessary tools and equipment ready before you begin.

  • Use Appropriate Weighing Vessels: Weighing bottles with ground-glass stoppers or other sealable containers are preferable to open weighing paper or boats.[4][11][12] For highly hygroscopic materials, a container with a narrow opening can further reduce moisture uptake.[4][12]

  • Weighing by Difference: This is the recommended method for hygroscopic substances. It involves weighing the sealed container with the sample, transferring the desired amount to your reaction vessel, and then re-weighing the sealed container. The difference in weight is the amount of sample transferred.

  • Acclimatization: Allow the sample container to equilibrate to the temperature of the weighing room before opening it to prevent condensation.[9]

  • Avoid Bare Hands: Use forceps or clean, lint-free gloves to handle weighing containers to prevent the transfer of moisture and oils from your hands.[12]

Troubleshooting Guide

IssueProbable Cause(s)Recommended Solution(s)
Unstable or drifting weight reading 1. Sample is rapidly absorbing moisture.2. Static electricity.3. Air drafts affecting the balance pan.4. Temperature difference between the sample and the balance.1. Use a sealed weighing container and weigh by difference. Work quickly.2. Ensure relative humidity is above 40%. Use an anti-static device if available.3. Close the draft shield. Relocate the balance away from air currents.4. Allow the sample to equilibrate to room temperature before weighing.
Inconsistent results between weighings of the same sample 1. Varying exposure time to the atmosphere.2. Fluctuations in laboratory humidity and temperature.1. Standardize your weighing procedure, including the time taken for each step.[10]2. Monitor and control the environmental conditions in the weighing area.
Sample appears clumpy or "wet" The material has absorbed a significant amount of moisture.Store the compound in a desiccator with a suitable desiccant. If possible, dry a portion of the sample in a vacuum oven at a suitable temperature before use (verify compound stability at elevated temperatures).

Experimental Protocols

Protocol 1: Simplified Hygroscopicity Assessment

This protocol provides a basic assessment of your compound's hygroscopicity based on the European Pharmacopoeia guidelines.

  • Preparation: Place a saturated solution of ammonium chloride in a sealed desiccator to create an environment of approximately 80% RH.[5] Use a calibrated thermo-hygrometer to verify the humidity and temperature (25°C ± 1°C).

  • Sample Preparation: Weigh an empty, clean, and dry weighing bottle with its stopper. Record this weight.

  • Initial Weighing: Add approximately 1 gram of 3-(3-Methylcyclohexyl)propan-1-amine hydrochloride to the weighing bottle and record the exact weight.

  • Exposure: Place the open weighing bottle containing the sample in the prepared desiccator. Leave the stopper in the desiccator as well, but not on the bottle.

  • Incubation: Leave the sample in the desiccator for 24 hours.

  • Final Weighing: After 24 hours, quickly seal the weighing bottle inside the desiccator before removing it. Allow it to return to room temperature, then re-weigh it.

  • Calculation: Calculate the percentage weight gain using the following formula: % Weight Gain = [(Final Weight - Initial Weight) / (Initial Weight - Empty Bottle Weight)] * 100

  • Classification: Use the table in A2 to classify the hygroscopicity of your sample.

Protocol 2: Weighing by Difference

This is the standard procedure for accurately weighing hygroscopic materials.

  • Preparation: Place the sealed container of 3-(3-Methylcyclohexyl)propan-1-amine hydrochloride, your spatula, and the receiving vessel in the balance room to allow them to equilibrate to the ambient temperature.

  • Initial Weighing: Place the sealed container with the compound on the analytical balance and record the weight (W1).

  • Transfer: Remove the container from the balance. Quickly open it and transfer a portion of the powder to your receiving vessel.

  • Final Weighing: Immediately reseal the container, wipe it with a lint-free cloth to remove any fingerprints, and place it back on the balance. Record the new weight (W2).

  • Calculation: The weight of the transferred sample is W1 - W2.

Visualizing the Workflow

The following diagram illustrates the decision-making process and workflow for handling a potentially hygroscopic compound.

HygroscopicWeighingWorkflow start Receive 3-(3-Methylcyclohexyl)propan-1-amine hydrochloride assess Assess Hygroscopicity (Protocol 1 or Literature Data) start->assess classify Classify Compound (Non, Slightly, Hygroscopic, Very) assess->classify env_control Ensure Controlled Environment (40-50% RH, Stable Temp) classify->env_control If Slightly to Very Hygroscopic vessel Select Appropriate Vessel (e.g., Stoppered Weighing Bottle) env_control->vessel weigh_diff Use 'Weighing by Difference' (Protocol 2) technique Apply Proper Technique (Work Quickly, Use Forceps) weigh_diff->technique vessel->weigh_diff weigh Perform Weighing technique->weigh record Record Data & Observations weigh->record

Caption: Workflow for handling and weighing hygroscopic compounds.

The following diagram illustrates the relationship between environmental factors and weighing accuracy.

EnvironmentalFactors center Weighing Accuracy humidity Relative Humidity humidity->center Moisture Absorption static Static Electricity humidity->static <40% RH Increases temp Temperature temp->center Convection vibration Vibration vibration->center Instability air Air Currents air->center Force on Pan static->center Erroneous Forces

Caption: Interacting factors affecting analytical balance accuracy.

References

  • Allada, R., et al. (2016). Hygroscopicity Categorization of Pharmaceutical Solids by Gravimetric Sorption Analysis: A Systematic Approach. Asian Journal of Pharmaceutics, 10(4). [Link]

  • Napte, B. (2024, March 7). Classification of Hygroscopicity. Pharma Growth Hub. [Link]

  • Fisher Scientific. (2024, August 15). Top Tips for Lab Weighing with OHAUS. [Link]

  • AELAB. (2025, July 9). Analytical Balance Accuracy: 6 Key Factors That Affect It. [Link]

  • Chemistry LibreTexts. (2022, August 17). Proper Use of Balances. [Link]

  • Shimadzu. (n.d.). Q.What kinds of things should we be careful of to ensure that measurement is performed with good precision? [Link]

  • Labcompare. (2023, April 14). The Do's and Don'ts of Laboratory Balances. [Link]

  • Hill, K. (2017, November 22). Best Weighing Practices in the Pharmaceutical Industry. Pharmaceutical Processing World. [Link]

  • Shinde, V. (2025, May 22). An Overview of USP General Chapter <41> and<1251> Good Weighing Practices. Veeprho. [Link]

  • GenFollower. (2026, January 30). Weighing It Right: A Comprehensive Guide to Accurate Laboratory Weighing. [Link]

  • TA Instruments. (n.d.). Characterizing the Effects of Moisture on Pharmaceutical Materials using the Discovery SA – Dynamic Vapor Sorption Analyzer. [Link]

  • U.S. Solid. (2024, May 20). What Factors Can Affect the Accuracy of an Analytical Balance? [Link]

  • Chromatography Forum. (2005, August 10). Weighing Procedure. [Link]

  • Murikipudi, V., et al. (2011). Efficient throughput method for hygroscopicity classification of active and inactive pharmaceutical ingredients by water vapor sorption analysis. European Journal of Pharmaceutics and Biopharmaceutics, 79(2), 434-443. [Link]

  • PharmaInfo. (2013, June 15). Effect of Hygroscopicity on pharmaceutical ingredients, methods to determine and overcome: An Overview. [Link]

  • The Lab Depot. (2025, July 4). USP 41 Weighing Requirements for Balances. [Link]

  • Precisa. (n.d.). USP Chapter 41 (USP41) Weighing Requirements for Balances. [Link]

  • ProUmid. (n.d.). Moisture Sorption Isotherms. [Link]

  • METER Group. (n.d.). FUNDAMENTALS OF MOISTURE SORPTION ISOTHERMS. [Link]

  • AZoM. (2023, October 11). Moisture Sorption Characteristics in Pharmaceutical Materials. [Link]

  • ResearchGate. (n.d.). Hygroscopicity classification. [Link]

  • OLI Systems. (2023, June 20). Modeling the Chemistry of Amines and Amine Hydrochlorides for Predicting Corrosion in Refinery Overheads. [Link]

  • JOCPR. (2018). Effect of Hygroscopicity on Pharmaceutical Ingredients, Methods to Determine and Overcome: An Overview. Journal of Chemical and Pharmaceutical Research, 10(3), 61-67. [Link]

Sources

Reference Data & Comparative Studies

No content available

This section has no published content on the current product page yet.

Safety & Regulatory Compliance

Handling

Personal Protective Equipment &amp; Handling Guide: 3-(3-Methylcyclohexyl)propan-1-amine hydrochloride

[1][2] Part 1: Emergency Overview & Hazard Identification[3] Chemical Class: Primary Amine Hydrochloride Salt Physical State: Solid (White to off-white powder/crystalline) Primary Hazard: CORROSIVE / SEVERE IRRITANT [1][...

Author: BenchChem Technical Support Team. Date: February 2026

[1][2]

Part 1: Emergency Overview & Hazard Identification[3]

Chemical Class: Primary Amine Hydrochloride Salt Physical State: Solid (White to off-white powder/crystalline) Primary Hazard: CORROSIVE / SEVERE IRRITANT [1][2]

While specific toxicological data for 3-(3-Methylcyclohexyl)propan-1-amine hydrochloride may be limited due to its status as a research chemical, its structural pharmacophore (primary amine + lipophilic cyclohexyl tail) mandates that it be treated with Universal Precautions for corrosive alkylamines.[2]

Hazard Risk Assessment (GHS Classification Inferred)
Hazard ClassCategoryHazard Statement
Skin Corrosion/Irritation Cat.[1][2][3][4][5][6] 2 / 1B H314/H315: Causes severe skin burns or skin irritation. Salts are often less corrosive than free bases but can still cause necrotic damage upon prolonged contact.
Serious Eye Damage Cat. 1 H318: Causes serious eye damage.[2][3] Amine salts are particularly damaging to corneal tissue due to pH buffering effects.
STOT - Single Exposure Cat. 3 H335: May cause respiratory irritation.[2][7][8] Dust inhalation is a primary route of exposure.[2]
Acute Toxicity (Oral) Cat.[2][4] 4 H302: Harmful if swallowed.[2][4]

Part 2: Personal Protective Equipment (PPE) Matrix

This matrix is designed to scale protection based on the specific operational task. Nitrile is the material of choice; avoid Latex due to poor chemical resistance against organic amines.

PPE Selection Logic
PPE Decision Logic Diagram
Figure 1: Decision logic for selecting appropriate PPE based on physical state and containment.
Detailed Gear Specifications
ComponentSpecificationRationale
Hand Protection Double Nitrile Gloves (Min 0.11 mm thickness)Amine salts can penetrate latex.[1][2] Double gloving allows the outer pair to be discarded immediately upon contamination without exposing skin.
Eye Protection Chemical Splash Goggles (ANSI Z87.1+)Safety glasses are insufficient for fine powders or splash risks.[2] Amine salts cause rapid corneal opacity; a seal against the face is mandatory.
Respiratory N95 or P100 Mask (if outside hood)If weighing >100mg outside a filtered enclosure, a respirator is required to prevent inhalation of irritant dust.
Body Lab Coat (Cotton/Poly blend) Standard protection.[2] Ensure sleeves are tucked into gloves or use cuff guards.[2]

Part 3: Operational Handling Protocol

Weighing & Transfer
  • Static Control: Amine hydrochloride salts are often fluffy and prone to static charge. Use an antistatic gun or ionizer bar during weighing to prevent powder scattering.[2]

  • Containment: Always weigh inside a chemical fume hood or a powder containment balance enclosure.

  • Technique: Do not use metal spatulas if the salt is potentially acidic (hygroscopic salts can corrode metal). Use PTFE (Teflon) coated spatulas .

Solubilization
  • Solvents:

    • Water: Highly soluble.[2] Exothermic heat of solution may occur.[2]

    • DMSO/Methanol: Soluble.[2][9]

    • Dichloromethane:[4] Low solubility for the salt form (requires free-basing).[2]

  • Procedure: Add solvent to the solid slowly. If converting to the free base (using NaOH/NaHCO3), expect a phase change to an oil and potential volatility. Perform all free-basing in a fume hood.

Storage
  • Hygroscopicity: Amine salts absorb atmospheric moisture, turning into a sticky gum.

  • Protocol: Store in a tightly sealed vial, preferably under an inert atmosphere (Argon/Nitrogen), inside a desiccator.

  • Incompatibility: Keep away from strong oxidizers and acid chlorides.

Part 4: Waste & Disposal Procedures

NEVER dispose of amine salts down the drain. They are toxic to aquatic life and can react with other drain chemicals.

Waste Stream Segregation
Waste Disposal Logic Diagram
Figure 2: Workflow for segregating amine salt waste streams to ensure compliance.
Spill Response Protocol
  • Evacuate: If a large amount (>5g) of powder is dispersed, clear the area to let dust settle.

  • PPE: Don double nitrile gloves , goggles, and a respirator.

  • Neutralization:

    • Cover the spill with a Weak Acid Neutralizer (e.g., Citric Acid powder or dilute Acetic Acid) to ensure the amine is fully protonated/stable.

    • Note: Since this is already a hydrochloride salt, it is less volatile, but adding a weak acid prevents any free-base liberation during cleanup.

  • Cleanup: Absorb liquid spills with vermiculite.[2] Sweep solid spills gently to avoid dust. Place in a sealed hazardous waste bag.

  • Decontamination: Wipe the surface with 1% Acetic Acid followed by water.

Part 5: References

  • PubChem. (n.d.).[2] (3-Methylcyclohexyl)propylamine hydrochloride.[2] National Library of Medicine.[2] Retrieved October 26, 2023, from [Link]

  • Occupational Safety and Health Administration (OSHA). (n.d.).[2] Personal Protective Equipment: Glove Selection Chart. Retrieved October 26, 2023, from [Link]

Sources

© Copyright 2026 BenchChem. All Rights Reserved.